Manganese(II) fumarate

• CAS: 85169-07-9

Core Science & Biosynthesis

Structural Topologies and Synthesis of Manganese(II) Fumarate Coordination Polymers

Mechanistic Principles of Mn(II)-Fumarate Assembly

The rational design of metal-organic frameworks (MOFs) and coordination polymers relies heavily on the geometric constraints of the chosen organic linkers and the electronic configuration of the metal nodes. Manganese(II) fumarate systems represent a fascinating intersection of flexible coordination geometry and rigid ligand architecture.

The Role of Ligand Conformation: Trans-Fumarate vs. Cis-Maleate

The structural divergence between polymers formed with fumaric acid (trans-butenedioic acid) and its isomer, maleic acid (cis-butenedioic acid), highlights the principle of steric preorganization. In maleate, the cis-conformation allows the two carboxylate groups to easily chelate a single metal center, often resulting in isolated clusters or lower-dimensionality 1D chains[1].

Conversely, the trans-geometry of the C=C double bond in fumarate strictly prevents the two carboxylate groups from chelating the same metal ion. This geometric impossibility forces fumarate to act exclusively as an extended bridging ligand. Consequently, the assembly is thermodynamically driven toward the formation of infinite 2D layers or 3D open frameworks, as the ligand must propagate the network outward[1].

Electronic Flexibility of the Mn(II) Node

Manganese(II) possesses a d5 high-spin electronic configuration. Because it has a half-filled d-shell, it exhibits zero Crystal Field Stabilization Energy (CFSE) in both octahedral and tetrahedral fields. This lack of inherent electronic preference means the coordination geometry of Mn(II) is highly malleable and dictated almost entirely by the steric bulk and bite angles of the coordinating ligands. While 6-coordinate octahedral geometries are most common, the introduction of sterically demanding chelating ligands (like 2,2'-bipyridine) alongside bridging fumarates can force the Mn(II) center into rare 7-coordinate geometries, such as distorted pentagonal bipyramids[2].

Crystallographic Topologies & Dimensionality

The dimensionality of Mn(II) fumarate polymers is finely tuned by the selection of auxiliary nitrogen-donor ligands. These ligands dictate whether the framework terminates, propagates in two dimensions, or cross-links into a 3D lattice.

Quantitative Structural Data Summary

Complex Formula	Space Group	Mn(II) Coordination	Dimensionality	Key Structural Feature
{Mn(fum)}n	Monoclinic, C2/c	6 (Distorted Octahedral)	1D Polymer	Forms 2D supramolecular framework via extensive H-bonding[3].
[Mn(fum)(2,2'-bipy)(H2O)]n	Monoclinic, Cc	7 (Pentagonal Bipyramid)	2D Layered	Rare 7-coordinate Mn(II) with bis-bidentate fumarate bridging[3].
[Mn2(μ-C4H2O4)(bipy)2(H2O)2]	Monoclinic, P2(1)/c	7 (Pentagonal Bipyramid)	1D Helical Chain	Fumarate acts as a bis-bidentate spacer yielding infinite helical chains[2].
{[Mn(fum)(μ-4,4'-bipy)(H2O)]·0.5(4,4'-bipy)}∞	Triclinic, P-1	6 (Octahedral)	3D Open Framework	2D Mn-fumarate layers pillared by 4,4'-bipy; clathrated guest molecules[1].

Causality of Dimensionality: The use of a chelating ligand like 2,2'-bipyridine occupies adjacent coordination sites on the Mn(II) ion, "capping" the node and preventing framework extension in those directions, typically yielding 1D chains or 2D sheets[3]. In contrast, a rigid, linear ligand like 4,4'-bipyridine cannot chelate a single metal. Instead, it acts as a rigid pillar, cross-linking 2D Mn-fumarate sheets into a highly porous 3D architecture[1].

Assembly pathways of Mn(II) fumarate coordination polymers based on ligand selection.

Magnetic Properties: Superexchange Pathways

Manganese(II) coordination polymers are of significant interest in molecular magnetism. In Mn(II) fumarate systems, the paramagnetic metal centers ( S=5/2 ) are separated by the long, conjugated carbon backbone of the fumarate ligand.

Despite the distance (often >5 Å between metal centers), the delocalized π -electron system of the trans-C=C double bond facilitates a magnetic superexchange pathway. Magnetic susceptibility measurements (such as SQUID magnetometry) typically reveal a gradual decrease in χM​T values upon cooling, indicative of weak antiferromagnetic coupling ( J<0 ) between the Mn(II) ions along the polymeric chain[2]. The extended distance attenuates the exchange integral, preventing strong magnetic ordering at room temperature, but providing an excellent model for 1D Heisenberg spin chains.

Magnetic superexchange pathway through the trans-fumarate bridging ligand.

Experimental Methodologies

To ensure reproducibility and scientific integrity, the following protocols are designed as self-validating systems. The synthesis of a 3D pillared framework requires precise control over solvent ratios and thermodynamic conditions.

Protocol: Hydrothermal Synthesis of 3D {[Mn(fum)(μ-4,4'-bipy)(H2O)]·0.5(4,4'-bipy)}∞

Rationale: Hydrothermal conditions provide the activation energy required to overcome kinetic traps (which often lead to amorphous precipitates) and allow the reversible formation and breaking of coordination bonds, driving the system toward the thermodynamically stable 3D crystalline phase[1].

Step-by-Step Procedure:

• Precursor Preparation: Dissolve 1.0 mmol of Manganese(II) acetate tetrahydrate ( Mn(CH3​COO)2​⋅4H2​O ) in 10 mL of deionized water.

• Ligand Solution: In a separate beaker, dissolve 1.0 mmol of fumaric acid and 1.5 mmol of 4,4'-bipyridine in 10 mL of an ethanol/water mixture (1:1 v/v). Note: The excess 4,4'-bipyridine acts as a template/guest molecule to stabilize the resulting pores via π−π stacking.

• Mixing: Slowly add the ligand solution dropwise to the metal precursor solution under continuous magnetic stirring. A slight turbidity may appear. Stir for 30 minutes at room temperature to ensure homogenization.

• Hydrothermal Assembly: Transfer the mixture into a 25 mL Teflon-lined stainless steel autoclave. Seal tightly and heat in a programmable oven at 120°C for 72 hours.

• Controlled Cooling: Cool the autoclave to room temperature at a controlled rate of 5°C/hour. Causality: Rapid cooling induces nucleation of kinetic impurities; slow cooling ensures the growth of high-quality single crystals suitable for X-ray diffraction.

• Harvesting: Filter the resulting pale-yellow block crystals, wash sequentially with distilled water and ethanol, and air-dry.

Validation & Quality Control (Self-Validating System)

To confirm the success of the synthesis without immediate access to Single-Crystal X-Ray Diffraction (SCXRD), employ the following orthogonal validation steps:

• FTIR Spectroscopy: Analyze the carboxylate stretching frequencies. The asymmetric ( νas​ ) and symmetric ( νs​ ) stretching vibrations of the coordinated carboxylate groups will shift compared to free fumaric acid. A Δν ( νas​−νs​ ) value between 150–200 cm −1 confirms bridging coordination modes, while the disappearance of the broad -OH stretch of the free carboxylic acid confirms complete deprotonation.

• Thermogravimetric Analysis (TGA): Heat the sample from 25°C to 800°C under a nitrogen atmosphere. The initial weight loss between 100–150°C quantifies the coordinated and lattice water molecules. A plateau followed by a sharp decomposition above 350°C validates the thermal stability of the 3D framework, ultimately leaving a residue of MnO.

References

• Devereux, M., McCann, M., Leon, V., Geraghty, M., McKee, V., & Wikaira, J. (2000). Synthesis and fungitoxic activity of manganese(II) complexes of fumaric acid: X-ray crystal structures of[Mn(fum)(bipy)(H2O)] and ·4H2O. Polyhedron, 19(10), 1205-1211.[Link]

• Zheng, Y.-Q., Kong, Z.-P. (2000). Coordination Polymers: Structural Transformation from Two to Three Dimensions through Ligand Conformation Change. Inorganic Chemistry, 43(10).[Link]

• Trade Science Inc. (2007). Crystal structure and magnetic properties of an one-dimension heptacoordinated manganese helical chain polymer using fumarate. Materials Science: An Indian Journal, 3(1).[Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. tsijournals.com [tsijournals.com]
• 3. Synthesis and fungitoxic activity of manganese(II) complexes of fumaric acid: X-ray crystal structures of [Mn(fum)(bipy)(H2O)] and [Mn(Phen)2(H2O)2](fum)·4H2O (fumH2=fumaric acid; bipy=2,2′-bipyridine; phen=1,10-phenanthroline) - MURAL - Maynooth University Research Archive Library [mural.maynoothuniversity.ie]

Thermodynamic Properties and Thermal Decomposition Kinetics of Manganese(II) Fumarate Tetrahydrate: A Technical Guide

Executive Summary

Manganese(II) fumarate tetrahydrate ( MnC4​H2​O4​⋅4H2​O ) is a highly versatile metal-organic coordination complex. While traditionally studied within the context of coordination chemistry, its thermodynamic properties have garnered significant attention in the development of advanced mixed-metal oxide catalysts. As a Senior Application Scientist, I have structured this guide to provide researchers and drug development professionals with a rigorous, field-proven framework for understanding and characterizing the thermodynamic behavior of this compound.

This whitepaper elucidates the structural thermodynamics of the complex, details its thermal decomposition pathways under varying atmospheres, and provides self-validating experimental protocols for thermogravimetric and calorimetric analysis.

Structural Thermodynamics and Isomeric Stability

To understand the thermodynamic properties of manganese(II) fumarate tetrahydrate, one must first examine its coordination geometry. The manganese(II) center typically adopts a distorted octahedral geometry, coordinated by the oxygen atoms of the carboxylate groups and the water molecules of the hydration sphere.

From a thermodynamic standpoint, the trans-configuration of the fumarate ligand plays a critical role in the lattice energy of the crystal. Unlike its cis-isomer (maleate), the fumarate double bond minimizes steric hindrance and electrostatic repulsion between the terminal carboxylate groups. This structural relief translates directly into higher thermodynamic stability. Comparative thermal analyses reveal that fumarates are inherently more thermally stable than maleates; while anhydrous maleate salts decompose to metal oxalates between 320°C and 360°C, anhydrous fumarates bypass the oxalate intermediate entirely, decomposing directly to the oxide phase at approximately 400°C[1][2].

Thermal Decomposition Pathways

The thermal decomposition of manganese(II) fumarate tetrahydrate is a multi-stage thermodynamic process governed by the kinetic parameters of heating and the surrounding gaseous atmosphere.

• Dehydration Phase (Endothermic): The initial thermal event is the cleavage of the hydrogen-bonded lattice and coordinated water molecules. This endothermic process typically spans from 100°C to 200°C, resulting in the anhydrous salt ( MnC4​H2​O4​ ).

• Anhydrous Plateau: Following dehydration, the anhydrous complex exhibits a distinct plateau of thermal stability, a direct consequence of the robust trans-carboxylate coordination network.

• Atmosphere-Dependent Pyrolysis: The final decomposition stage is highly dependent on the activation atmosphere[3].

  • Oxidative Atmosphere (Air/O 2​ ): The organic fumarate backbone undergoes exothermic oxidative burn-off. The manganese center is oxidized, yielding mixed-valence spinel oxides, predominantly Mn3​O4​ .

  • Inert Atmosphere (N 2​ /Ar): The absence of oxygen forces an endothermic pyrolysis of the fumarate group. This leads to the formation of species with lower oxidation states, such as MnO or metallic manganese, alongside residual graphitic carbon[3][4].

Fig 1: Thermal decomposition of manganese(II) fumarate tetrahydrate under varying atmospheres.

Quantitative Thermodynamic Data

To facilitate rapid comparison and experimental design, the theoretical and empirical thermodynamic transitions are summarized below. The theoretical mass loss calculations are based on a precursor molar mass of 241.06 g/mol .

Phase Transition	Temp. Range (°C)	Enthalpic Nature	Theoretical Mass Loss (%)	Final Evolved Product
Dehydration	100 - 200	Endothermic	29.89%	Anhydrous MnC4​H2​O4​
Oxidative Burn-off	380 - 450	Exothermic	68.36%	Mn3​O4​ (Spinel Oxide)
Inert Pyrolysis	400 - 550	Endothermic	~70.57%*	MnO Residual Carbon

*Note: Empirical mass loss during inert pyrolysis is often slightly lower than theoretical due to the retention of residual amorphous carbon within the metal oxide matrix.

Standardized Experimental Protocols

To ensure trustworthiness and reproducibility, the following protocols are designed as self-validating systems. Every step includes the underlying causality to prevent common analytical errors.

Protocol 4.1: Simultaneous TGA-DSC for Thermal Stability

Simultaneous Thermogravimetric Analysis and Differential Scanning Calorimetry (TGA-DSC) is required to correlate mass loss directly with enthalpic events, preventing the misinterpretation of phase changes (e.g., distinguishing between melting and decomposition).

• Instrument Calibration (Self-Validation): Run a blank baseline correction with an empty crucible to subtract buoyancy effects. Calibrate the temperature and heat flow sensors using high-purity Indium ( Tm​=156.6∘C ) and Zinc ( Tm​=419.5∘C ).

• Sample Preparation: Accurately weigh 5.0 to 10.0 mg of MnC4​H2​O4​⋅4H2​O into an alumina ( Al2​O3​ ) crucible .

  • Causality: Alumina is strictly chosen over platinum. Transition metals like manganese can alloy with platinum at elevated temperatures under reducing conditions (which occur during inert pyrolysis), permanently damaging the sensor.

• Atmosphere Control: Purge the furnace with the desired gas (Air for oxidative profiling; High-purity N 2​ for inert pyrolysis) at a flow rate of 50 mL/min for 30 minutes prior to heating.

  • Causality: A thorough purge ensures the complete removal of residual oxygen, which would otherwise cause premature, localized exothermic burn-off during an intended inert run.

• Thermal Program: Heat the sample from 25°C to 600°C at a strictly controlled rate of 10 °C/min.

  • Causality: A 10 °C/min rate provides the optimal balance between thermal resolution and experimental time. Faster rates induce thermal lag, artificially shifting decomposition peaks to higher temperatures.

Protocol 4.2: Isothermal Solution Calorimetry for Enthalpy of Formation

Direct combustion calorimetry is notoriously unreliable for metal-organics, as it often leaves a mixture of unpredictable metal oxides. Solution calorimetry, utilizing Hess's Law, is the authoritative standard.

• Solvent Selection: Prepare a precise volume (e.g., 100.0 mL) of 1.0 M HCl as the calorimetric solvent.

  • Causality: 1.0 M HCl ensures the complete, rapid dissolution of both the manganese fumarate complex and the reference manganese oxides without causing surface passivation.

• Electrical Calibration (Self-Validation): Before introducing the sample, perform an electrical calibration by passing a known current through a standard resistor in the calorimeter.

  • Causality: This determines the exact heat capacity ( Cp​ ) of the calorimeter-solvent system, which is mathematically essential for converting the observed temperature change ( ΔT ) into enthalpy ( ΔH ).

• Sample Introduction: Seal ~2.0 mmol of the complex inside a fragile glass ampoule. Submerge the ampoule in the equilibrated calorimeter and initiate the reaction by physically breaking the ampoule internally.

  • Causality: Breaking the ampoule internally prevents the massive heat loss/gain associated with opening the calorimeter lid, ensuring a perfectly adiabatic environment.

• Data Extrapolation: Record the temperature continuously. Extrapolate the pre-reaction and post-reaction temperature drifts to the exact time of ampoule breakage.

  • Causality: No calorimeter is perfectly adiabatic. Extrapolating the drifts corrects for unavoidable heat leaks to the laboratory environment, yielding the true ΔT .

Applications in Advanced Catalysis

The thermodynamic properties of manganese(II) fumarate tetrahydrate make it an exceptional precursor for heterogeneous catalysis. By carefully controlling the thermal decomposition atmosphere, researchers can engineer highly specific catalytic sites.

For instance, mixed cobalt-manganese fumarate salts are currently utilized to synthesize catalysts for methanol steam reforming[4]. Activation of these precursors in air yields mixed Cox​Mn1−x​Oy​ spinel oxides. Conversely, activation in an inert gas leverages the endothermic pyrolysis pathway to form highly dispersed, low-oxidation-state species (metallic Co, Co2+ , and Mn2+ ) embedded in a residual carbon matrix[3]. This thermodynamic tunability directly dictates the product distribution and CO selectivity during the reforming process[4].

References

• Title: Cas 85169-07-9, manganese(II) fumarate | lookchem Source: Lookchem URL: [Link]

• Title: A Comparative Study on the Thermal Decomposition of Some Transition Metal Carboxylates Source: ResearchGate URL: [Link]

• Title: Surface Chemistry and Catalysis Source: SciSpace / MDPI URL: [Link]

• Title: Methanol Reforming over Cobalt Catalysts Prepared from Fumarate Precursors: TPD Investigation Source: MDPI URL: [Link]

Sources

• 1. lookchem.com [lookchem.com]
• 2. researchgate.net [researchgate.net]
• 3. scispace.com [scispace.com]
• 4. Methanol Reforming over Cobalt Catalysts Prepared from Fumarate Precursors: TPD Investigation [mdpi.com]

Unveiling the Coordination Chemistry of Manganese(II) Fumarate: A Comprehensive Guide to FTIR Spectroscopic Analysis

Executive Summary

Manganese(II) fumarate is a highly versatile metal-organic coordination polymer, widely utilized as a precursor for thermal sensors, a component in magnetic systems, and a catalytic intermediate[1][2]. In drug development and materials science, confirming the precise coordination environment of the Mn(II) center is critical, as it directly dictates the material's thermal stability, solubility, and magnetic properties. Fourier-Transform Infrared (FTIR) spectroscopy serves as the frontline analytical tool for this validation.

As an Application Scientist, relying on simple peak-matching is insufficient. This whitepaper provides an in-depth mechanistic framework for interpreting the FTIR data of manganese(II) fumarate, transforming raw spectral outputs into a self-validating system for structural confirmation.

Mechanistic Grounding: The Physics of Carboxylate Coordination

To understand the FTIR spectrum of manganese(II) fumarate, one must first analyze the transition from the free ligand (fumaric acid) to the coordinated state.

Fumaric acid (trans-butenedioic acid) possesses two carboxylic acid groups. In its free, uncoordinated state, the carbonyl ( C=O ) stretch is highly localized, presenting as a sharp, intense diagnostic peak near 1685 cm⁻¹ to 1702 cm⁻¹ [3][4].

When fumaric acid reacts with a manganese(II) salt, it deprotonates. The resulting fumarate anion ( C4​H2​O42−​ ) coordinates to the Mn2+ center. This coordination forces the electron density of the former C=O double bond to delocalize across the entire O−C−O carboxylate moiety. Consequently, the localized C=O stretch disappears, replaced by two distinct vibrational modes:

• Asymmetric stretching ( νas​(COO−) ) : The out-of-phase expansion and contraction of the C−O bonds.

• Symmetric stretching ( νs​(COO−) ) : The in-phase expansion and contraction of the C−O bonds.

Because the bond order of the C−O bonds in the coordinated carboxylate is roughly 1.5 (less than a pure double bond), the asymmetric stretch shifts to a lower wavenumber (~1580 cm⁻¹) compared to the free acid[1].

FTIR Spectral Fingerprint of Manganese(II) Fumarate

The quantitative data below summarizes the critical vibrational modes required to validate the synthesis of manganese(II) fumarate.

Table 1: Diagnostic FTIR Peaks for Manganese(II) Fumarate vs. Free Fumaric Acid

Vibrational Mode	Free Fumaric Acid (cm⁻¹)	Manganese(II) Fumarate (cm⁻¹)	Structural Implication / Causality
ν(C=O) carboxylic	~1685 - 1702	Absent	Complete deprotonation; confirms absence of unreacted starting material.
νas​(COO−)	Absent	~1580	Delocalization of electron density upon Mn2+ binding.
νs​(COO−)	Absent	~1389	Symmetric resonance of the coordinated carboxylate group.
ν(C=C) aliphatic	~1623	~1610 - 1620	Preservation of the trans-alkene backbone (often appears as a shoulder).
ν(Mn−O) far-IR	Absent	~450 - 460	Direct confirmation of the metal-ligand coordinate covalent bond.

Note: The exact position of these peaks can shift by ±5 cm⁻¹ depending on the hydration state of the polymer and the specific crystal lattice packing[1][2].

Diagnostic Logic: The Δν Splitting Parameter

The most critical metric in carboxylate FTIR analysis is the splitting parameter, defined as Δν=νas​(COO−)−νs​(COO−) . This value is not arbitrary; it is a direct mathematical reflection of the symmetry of the carboxylate group, which in turn reveals the coordination mode.

• Monodentate Coordination : Only one oxygen binds to the metal. This creates high asymmetry (one bond is more C=O like, the other more C−O like), driving νas​ up and νs​ down. Result: Δν>200 cm⁻¹ .

• Bidentate Bridging : Both oxygens bind to different metal centers. The symmetry is highly preserved. Result: Δν≈150−200 cm⁻¹ .

• Chelating Bidentate : Both oxygens bind to the same metal center, creating a strained ring that forces the O−C−O angle to compress, lowering Δν further. Result: Δν<150 cm⁻¹ .

For manganese(II) fumarate, the observed absorptions at 1580 cm⁻¹ and 1389 cm⁻¹ yield a Δν of 191 cm⁻¹ [1]. This specific splitting parameter causally proves that the fumarate ligand acts as a bidentate bridging unit , linking multiple Mn2+ ions to form a one-dimensional or multi-dimensional polymeric chain[1][2].

Logic tree for determining carboxylate coordination modes via FTIR Δν splitting.

Experimental Protocol: High-Fidelity FTIR Acquisition

To ensure trustworthiness and reproducibility, the following self-validating protocol must be strictly adhered to when capturing the FTIR spectrum of synthesized manganese(II) fumarate.

Step-by-Step Methodology

• Sample Preparation (KBr Pellet Method) :

  • Logic: While Attenuated Total Reflectance (ATR) is faster, KBr transmission is preferred for metal-organic frameworks to accurately capture the weak far-IR Mn−O stretches without the refractive index anomalies inherent to ATR crystals at low wavenumbers.

  • Action: Grind 1–2 mg of thoroughly dried manganese(II) fumarate with 100 mg of spectroscopy-grade, anhydrous KBr in an agate mortar. Press under 10 tons of vacuum pressure for 3 minutes to form a transparent pellet[2].

• Background Subtraction : Acquire a background spectrum of a pure KBr pellet to eliminate ambient CO2​ (2350 cm⁻¹) and atmospheric water vapor (3500–3900 cm⁻¹) interferences.

• Spectral Acquisition : Scan the sample from 4000 cm⁻¹ to 400 cm⁻¹ at a resolution of 4 cm⁻¹, co-adding a minimum of 32 scans to enhance the signal-to-noise ratio.

• Self-Validation Check (The 1685 cm⁻¹ Gate) : Before analyzing the metal coordination, inspect the 1685–1702 cm⁻¹ region. If a sharp peak is present, the reaction is incomplete, and unreacted fumaric acid remains[4]. The batch must be rejected or washed further.

• Peak Assignment & Calculation : Identify νas​ (~1580 cm⁻¹) and νs​ (~1389 cm⁻¹). Calculate Δν . Confirm the presence of the Mn−O stretch near 450–460 cm⁻¹[2].

Workflow for the synthesis and FTIR validation of Manganese(II) Fumarate.

References

• Crystal structure and magnetic properties of an one-dimension heptacoordinated manganese helical chain polymer using fumarate TSI Journals URL:[Link][1]

• Synthesis and characterization of nickel manganite from different carboxylate precursors for thermistor sensors Texas Instruments / Analog Applications Journal URL:[Link][2]

• How will you distinguish maleic acid and fumaric acid by their IR spectra? NORBIDAR URL:[Link][4]

• A Solid-State Pathway towards the Tunable Carboxylation of Cellulosic Fabrics: Controlling the Surface's Acidity PMC / National Institutes of Health URL:[Link][3]

Sources

• 1. tsijournals.com [tsijournals.com]
• 2. ti.com [ti.com]
• 3. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 4. norbidar.com [norbidar.com]

Protocols & Analytical Methods

Application Note: Hydrothermal Synthesis Protocol for Manganese(II) Fumarate Coordination Polymers

Target Audience: Materials Scientists, Coordination Chemists, and Drug Development Professionals Document Type: Advanced Technical Protocol & Mechanistic Guide

Executive Summary & Mechanistic Rationale

Manganese(II) fumarate is a highly versatile metal-organic coordination polymer (or Metal-Organic Framework, MOF) utilized in advanced catalysis, magnetic materials, and targeted drug delivery vehicles. Synthesizing phase-pure, highly crystalline Mn(II) fumarate requires precise control over thermodynamic and kinetic parameters.

While ambient-temperature precipitation often yields amorphous kinetic products, hydrothermal synthesis leverages autogenous pressure and elevated temperatures to force aqueous solvents into a subcritical state. This environment dramatically increases the solubility of the sparingly soluble fumaric acid and provides the activation energy necessary to break the robust hydration sphere of the Mn(II) ion, facilitating the formation of thermodynamically stable Mn–O coordination bonds [[1]]().

Furthermore, the hydrothermal environment allows for in-situ structural self-assembly driven by precise pH modulation and controlled cooling, which dictates whether the final product will be a microcrystalline powder or high-quality single crystals suitable for X-ray diffraction [[2]]().

Mechanistic assembly pathway of Mn(II) fumarate coordination polymers.

Quantitative Data & Parameter Optimization

To ensure a self-validating and reproducible workflow, empirical data regarding the synthesis parameters have been aggregated. Deviation from these parameters fundamentally alters the reaction causality, leading to impurity phases such as hausmannite (Mn₃O₄) or amorphous aggregates 3.

Table 1: Influence of Hydrothermal Parameters on Mn(II) Fumarate Synthesis

Parameter	Tested Range	Optimal Value	Mechanistic Causality & Product Outcome
Temperature	100 – 180 °C	150 °C	<120°C yields poor crystallinity; >160°C risks ligand decarboxylation and Mn oxide formation.
pH Level	3.0 – 8.0	5.5 – 6.0	Controls H₂Fum deprotonation. pH > 7.5 causes competitive precipitation of Mn(OH)₂.
Reaction Time	12 – 72 hours	48 hours	Ensures complete thermodynamic conversion from kinetic intermediates to the final MOF.
Cooling Rate	0.5 – 5.0 °C/min	0.5 °C/min	Slow cooling maintains the metastable zone, promoting single-crystal growth over powders.
Fill Volume	40% – 90%	70%	Dictates autogenous pressure. <50% yields low pressure; >80% risks autoclave rupture.

Required Materials & Equipment

Reagents:

• Manganese(II) chloride tetrahydrate (MnCl₂·4H₂O, ≥99.0%) or Manganese(II) nitrate tetrahydrate.

• Fumaric acid (C₄H₄O₄, ≥99.0%).

• Sodium hydroxide (NaOH, 1.0 M aqueous solution) or Triethylamine (TEA) for pH adjustment.

• Deionized (DI) water (18.2 MΩ·cm) and Absolute Ethanol.

Equipment:

• 50 mL Teflon-lined stainless steel autoclave 4.

• Programmable convection oven with precise ramp/soak capabilities.

• pH meter (calibrated).

• High-speed centrifuge and vacuum desiccator.

Step-by-Step Experimental Protocol

This protocol is designed as a self-validating system . At each critical juncture, a validation checkpoint is provided to ensure the chemical integrity of the process before proceeding to the next step.

Step 1: Precursor Solvation

• Weigh exactly 2.0 mmol of MnCl₂·4H₂O and 2.0 mmol of fumaric acid.

• Transfer both reagents into a glass beaker containing 25 mL of DI water.

• Stir vigorously at room temperature for 30 minutes.

• Causality: Equimolar ratios prevent the formation of uncoordinated metal oxides or unreacted ligand domains.

• Validation Check: The solution will initially appear cloudy because fumaric acid has poor solubility at room temperature (0.63 g/100 mL at 25°C). This is expected and normal.

Step 2: pH Modulation

• Insert a calibrated pH probe into the stirring suspension.

• Add 1.0 M NaOH dropwise until the pH stabilizes between 5.5 and 6.0 .

• Causality: Fumaric acid (pKₐ₁ = 3.03, pKₐ₂ = 4.44) must be fully deprotonated to the Fum²⁻ state to act as a bidentate bridging ligand. If the pH exceeds 7.5, hydroxide ions will kinetically outcompete fumarate, leading to the irreversible formation of Mn(OH)₂ [[1]]().

• Validation Check: As the pH approaches 5.0, the solution must become completely clear and transparent (pale pink) as the fumaric acid dissolves upon deprotonation. If the solution turns brown, premature oxidation to Mn(III)/Mn(IV) has occurred; discard the batch.

Step 3: Autoclave Preparation

• Transfer the clear precursor solution into a 50 mL Teflon liner.

• Add additional DI water if necessary to reach exactly 70% fill volume (~35 mL total).

• Seal the Teflon liner inside the stainless steel autoclave jacket and tighten securely.

• Causality: Teflon provides a chemically inert environment, preventing transition metal contamination from the steel. The 70% fill volume is critical to generate the correct autogenous pressure (typically 2-5 atm at 150°C) required to push the solvent into a subcritical state 4.

• Validation Check: Weigh the sealed autoclave on a high-capacity balance and record the exact mass.

Step 4: Hydrothermal Treatment & Controlled Cooling

• Place the autoclave in a programmable convection oven.

• Ramp the temperature to 150 °C and hold isothermally for 48 hours .

• Program the oven to cool to room temperature at a strict rate of 0.5 °C/min .

• Causality: 150°C provides the activation energy to form thermodynamically stable Mn–O bonds. The slow cooling rate dictates crystal growth kinetics; it prevents supersaturation spikes, allowing the system to remain in the metastable zone to grow large, high-quality single crystals 3.

• Validation Check: Re-weigh the autoclave after cooling. A weight loss of >0.5 g indicates a compromised Teflon seal; the autogenous pressure was lost, and the batch is invalid.

Step 5: Product Isolation

• Open the autoclave and decant the mother liquor.

• Collect the pale pink crystals and wash them via centrifugation (8000 rpm, 5 mins) three times with DI water and twice with absolute ethanol.

• Dry the product in a vacuum oven at 60 °C for 12 hours.

• Causality: Water removes unreacted inorganic salts, while ethanol removes unreacted organic ligands and facilitates rapid drying without collapsing the framework's pore structure 5.

• Validation Check: Inspect the crystals under an optical microscope. They should exhibit uniform, block-like or rod-like morphologies.

Hydrothermal synthesis workflow for Manganese(II) fumarate.

References

• Synthesis and fungitoxic activity of manganese(II) complexes of fumaric acid: X-ray crystal structures... ResearchGate. 2

• Hydrothermal Synthesis and Magnetic Behavior of a Novel Layered Coordination Polymer Generated from Manganese(II) Adipate. ACS Publications. 1

• Controllable Hydrothermal Synthesis of MnO2 Nanostructures. SCIRP. 4

• Fast Microwave-Assisted Hydrothermal Synthesis of Pure Layered δ-MnO2. MDPI. 3

• Manganese Benzoate|CAS 636-13-5|For Research. Benchchem. 5

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• 4. Controllable Hydrothermal Synthesis of MnO2 Nanostructures [scirp.org]
• 5. Manganese Benzoate|CAS 636-13-5|For Research [benchchem.com]

manganese(ii) fumarate as a precursor for mn3o4 nanoparticles

Application Note: Synthesis of High-Purity Mn3O4 Nanoparticles via Thermal Decomposition of a Manganese(II) Fumarate Precursor

Introduction & Mechanistic Rationale

Manganese(II,III) oxide (Mn3O4), which crystallizes in a distorted spinel (hausmannite) structure, is a critical material for catalytic, magnetic, and biomedical applications (e.g., MRI contrast agents and nanozymes). Traditional synthesis routes often yield mixed-phase manganese oxides (MnO, Mn2O3, MnO2) due to the highly sensitive redox chemistry of manganese.

To overcome this, utilizing a pre-organized coordination polymer or metal-organic framework (MOF) precursor—specifically manganese(II) fumarate ([Mn(C4H2O4)]n)—offers a distinct thermodynamic and structural advantage.

The Causality of Precursor Selection: Fumarate, a rigid and conjugated dicarboxylate, acts as a bidentate bridging ligand that pre-organizes the Mn(II) centers into a highly ordered framework[1]. Unlike hydrated aliphatic carboxylates (such as acetates or oxalates) that undergo complex, multi-step dehydration processes leading to structural collapse and severe particle agglomeration, anhydrous manganese fumarate decomposes cleanly[2]. The rigid backbone of the fumarate ligand prevents premature melting of the precursor during heating. Instead, it acts as a self-sacrificial template that confines the nucleation of the metal oxide, preventing severe sintering and yielding monodisperse, phase-pure Mn3O4 nanoparticles when calcined in an air atmosphere[3].

Experimental Workflow

Caption: Workflow for the synthesis of Mn3O4 nanoparticles from a Mn(II) fumarate precursor.

Detailed Experimental Protocols

Protocol A: Synthesis of the Manganese(II) Fumarate Precursor

Objective: To precipitate a highly crystalline, anhydrous manganese(II) fumarate coordination polymer. This protocol is designed as a self-validating system to ensure precursor purity before thermal decomposition.

• Reagent Preparation: Dissolve 10.0 mmol of manganese(II) chloride tetrahydrate (MnCl2·4H2O) in 50 mL of deionized water. In a separate flask, dissolve 10.0 mmol of sodium fumarate (Na2C4H2O4) in 50 mL of deionized water[1].

• Thermal Equilibration: Heat both solutions to 80°C under continuous stirring. Causality: Elevated temperatures enhance the solubility of the reagents and improve the crystallinity of the resulting coordination polymer by overcoming kinetic trapping during self-assembly.

• Precipitation: Add the hot MnCl2 solution dropwise into the sodium fumarate solution at a rate of 2 mL/min[1].

  • Self-Validation Step: A pale pink/white precipitate will immediately begin to form. The immediate formation of this insoluble framework confirms the successful bridging of Mn(II) ions by the bidentate fumarate ligands.

• Aging & Isolation: Maintain the suspension at 80°C for 2 hours to promote Ostwald ripening. Filter the precipitate hot using a Büchner funnel.

• Purification: Wash the filter cake extensively with hot deionized water.

  • Self-Validation Step: Test the filtrate with a 0.1 M AgNO3 solution. Continue washing until no AgCl precipitates, confirming the complete removal of chloride ions which could otherwise dope or poison the final oxide lattice. Follow with a final wash of absolute ethanol.

• Drying: Dry the obtained powder in a vacuum oven at 80°C for 12 hours.

Protocol B: Thermal Decomposition to Mn3O4 Nanoparticles

Objective: To convert the organic-inorganic precursor into phase-pure Mn3O4 via controlled calcination.

• Sample Loading: Transfer 2.0 g of the dried manganese(II) fumarate precursor into a high-purity alumina crucible.

• Atmosphere Control: Place the crucible in a muffle furnace. Ensure an ambient air atmosphere. Causality: Oxygen is strictly required to partially oxidize the Mn(II) centers to Mn(III), driving the formation of the mixed-valence Mn3O4 (Mn(II)Mn(III)2O4) spinel structure[3]. Calcination in an inert atmosphere would erroneously yield MnO or metallic phases[3].

• Heating Profile:

  • Ramp the temperature from room temperature to 450°C at a slow heating rate of 2°C/min. Causality: A slow ramp rate prevents violent decarboxylation and rapid gas evolution (CO2, H2O)[2]. Rapid gas expansion can cause the powder to eject from the crucible and leads to broad, uncontrolled particle size distributions.

  • Hold at 450°C for 3 hours to ensure complete burn-off of the organic fumarate backbone.

• Cooling: Allow the furnace to cool naturally to room temperature. The resulting powder should be dark brown/black.

Mechanistic Pathway of Decomposition

Caption: Chemical transformation pathway from Mn(II) fumarate to mixed-valence Mn3O4.

Data Presentation & Characterization

To ensure the integrity of the synthesized nanoparticles, the following analytical parameters must be validated against the expected values summarized in Table 1.

Table 1: Expected Characterization Metrics for Precursor and Mn3O4 Nanoparticles

Analytical Technique	Target Material	Expected Signature / Value	Diagnostic Purpose
FT-IR Spectroscopy	Mn(II) Fumarate	ν(asym) ~1550-1625 cm⁻¹, ν(sym) ~1350-1400 cm⁻¹	Confirms bidentate coordination of the fumarate ligand to the metal center[1].
TGA (Air)	Mn(II) Fumarate	Major weight loss step between 350°C - 450°C	Determines optimal calcination temperature; confirms the absence of complex hydration steps[2].
X-Ray Diffraction (XRD)	Mn3O4 Nanoparticles	Peaks at 2θ ≈ 18.0°, 28.9°, 32.4°, 36.1°	Validates phase purity of the tetragonal hausmannite structure (JCPDS 24-0734).
Raman Spectroscopy	Mn3O4 Nanoparticles	Strong peak at ~650 cm⁻¹ (A1g mode)	Confirms Mn-O stretching specific to the spinel lattice.

Troubleshooting & Optimization Insights

• Impurity Phases (MnO or Mn2O3): If XRD reveals MnO impurities, the oxygen supply during calcination was insufficient to drive the Mn(II) → Mn(III) oxidation[3]. Ensure adequate airflow in the furnace. Conversely, if Mn2O3 is present, the calcination temperature was either too high (e.g., >550°C) or the hold time was excessive, driving over-oxidation of the spinel phase.

• Particle Agglomeration: If SEM/TEM imaging shows heavily sintered or fused particles, reduce the heating ramp rate to 1°C/min. The exothermic nature of the fumarate combustion can cause localized thermal runaway; a slower ramp mitigates this heat accumulation, preserving the nanoscale morphology dictated by the MOF precursor.

References

• Surface Chemistry and Catalysis Source: MDPI URL:[Link]

• Synthesis and characterization of nickel manganite from different carboxylate precursors for thermistor sensors Source: Texas Instruments (Analog Applications Journal) URL:[Link]

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Application Note: Manganese(II) Fumarate in Heterogeneous Catalysis – From Supramolecular Frameworks to Sacrificial Precursors

Executive Summary

Manganese(II) fumarate is a highly versatile chemical agent in heterogeneous catalysis, functioning through two distinct mechanistic pathways. First, as a rigid, dicarboxylate-based building block, it drives the self-assembly of robust metal-organic coordination polymers (CPs) capable of direct electrocatalysis (1)[1]. Second, as a sacrificial precursor, its unique thermal decomposition profile allows the bottom-up synthesis of highly dispersed, self-reduced mixed-metal oxide catalysts (e.g., Co-Mn) crucial for syngas and hydrogen production via Methanol Steam Reforming (MSR) (2)[2]. This guide details the causality behind these applications, benchmarking data, and self-validating experimental protocols.

Mechanistic Paradigm: The Causality of the Fumarate Ligand

The selection of fumarate over other carboxylates (such as acetates or gluconates) is not arbitrary; it is dictated by its thermodynamic and structural properties:

• In Precursor Applications (Self-Reduction): The fumarate backbone decomposes at specific elevated temperatures (500–700 °C) under inert atmospheres to release CO and carbonaceous residues. This localized release acts as an in-situ reducing agent, driving the transition metals to their lower oxidation states (e.g., metallic Co and MnO) without the need for hazardous, high-temperature H 2​ pre-activation (3)[3]. This "self-reducing" property preserves a high density of active sites and prevents the thermal sintering often caused by external gas reduction.

• In Coordination Polymers (Structural Rigidity): Fumarate acts as a linear, rigid dicarboxylate linker. When paired with N-donor ancillary ligands (e.g., 4,4'-bipyridine), it enforces a predictable geometry, yielding 1D chains or 2D grids (4)[4]. The resulting porosity and structural stability ensure that the Mn(II) metal centers remain accessible for substrate binding and rapid electron transfer during redox catalysis (5)[5].

Application Workflow 1: Precursor-Derived Catalysts for MSR

The synthesis of highly active MSR catalysts relies heavily on the controlled thermal decomposition of mixed Co-Mn fumarate salts. The atmosphere during activation strictly dictates the final catalytic architecture.

Workflow of Co-Mn catalyst synthesis via fumarate precursor activation.

Protocol A: Synthesis and Pyrolysis of Co-Mn Fumarate Precursors

Self-Validation Check: The success of this protocol is validated via Temperature-Programmed Desorption (TPD). A successfully pyrolyzed catalyst will show activated CO and H 2​ adsorption, whereas a calcined catalyst will not[2].

Step-by-Step Methodology:

• Precursor Mixing: Dissolve stoichiometric amounts of cobalt(II) acetate and manganese(II) acetate in deionized water (e.g., Co/Mn molar ratio of 1:1 or 3:1 depending on target active site density).

• Ligand Addition: Prepare a saturated solution of fumaric acid in absolute ethanol. Slowly add this to the metal acetate solution under vigorous stirring at room temperature.

• Co-Precipitation & Drying: Allow the mixed Co-Mn fumarate salt to precipitate. Filter the precipitate and dry exhaustively at 120 °C for 12 hours. Causality: Complete removal of hydration spheres prevents premature hydrolysis of the metal centers during the heating ramp.

• Thermal Activation (Pyrolysis): Transfer the dried precursor to a tubular furnace. Purge the system with inert gas (N 2​ or Ar) for 30 minutes. Ramp the temperature at 5 °C/min to 600 °C and hold for 4 hours.

• Passivation: Cool the furnace to room temperature under inert flow. Passivate the highly reactive metallic Co sites with a 1% O 2​ /N 2​ stream for 2 hours before exposure to ambient air to prevent bulk oxidation.

Application Workflow 2: Direct MOF/CP Electrocatalysis

When utilized directly, Mn(II) fumarate coordination polymers serve as robust heterogeneous electrocatalysts. The Mn(II) centers act as primary electron transfer hubs, while the porous supramolecular network facilitates substrate diffusion.

Mechanistic pathway of electrocatalytic oxidation/reduction at the Mn(II) CP center.

Protocol B: One-Pot Synthesis of[Mn(fumarate)(μ-4,4'-bipy)(H 2​ O)] n​

Self-Validation Check: Single-crystal X-ray diffraction (XRD) must confirm a monoclinic or triclinic space group with infinite 1D chains extended into 3D networks via π-π interactions[1][4].

Step-by-Step Methodology:

• Solution Preparation: Dissolve 1.0 mmol of MnCl 2​ ·4H 2​ O and 1.0 mmol of 4,4'-bipyridine in 15 mL of a mixed solvent system (H 2​ O/Methanol, 1:1 v/v).

• Ligand Deprotonation: In a separate beaker, dissolve 1.0 mmol of fumaric acid in 10 mL of water. Adjust the pH to ~6.0 using 0.1 M NaOH to fully deprotonate the carboxylic acid groups. Causality: Deprotonation is critical to activate the oxygen donor sites for coordination with the Mn(II) hard acid center.

• Self-Assembly: Slowly layer or dropwise add the fumarate solution into the Mn/bipyridine mixture. Stir at ambient temperature for 2 hours.

• Crystallization: Filter the solution to remove any amorphous precipitate. Allow the clear filtrate to evaporate slowly at room temperature.

• Harvesting: After 3–5 days, harvest the resulting block-shaped crystals. Wash with cold methanol and dry under vacuum.

Quantitative Data & Benchmarking

Table 1: Adsorption Characteristics of Fumarate-Derived Co-Mn Catalysts

Data summarizes the effect of activation atmosphere on the resulting catalyst architecture and its performance in Methanol Steam Reforming (MSR).

Catalyst Activation Method	Main Crystalline Phases (XRD)	CO Adsorption (TPD)	H 2​ Adsorption (TPD)	MSR Activity / Conversion
Inert Pyrolysis (600 °C)	Metallic Co, MnO, Carbon	Highly Activated	Highly Activated	Excellent (>95% at 400 °C)
Air Calcination (600 °C)	Co x​ Mn 1−x​ O y​ Spinel Oxides	Negligible	Activated	Poor (<40% at 400 °C)
Calcination + H 2​ Reduction	Metallic Co, MnO	Moderate	Activated	Moderate (~75% at 400 °C)

Table 2: Electrocatalytic Performance of Mn(II)-Fumarate Coordination Polymers

Data benchmarks the dual-functional electrocatalytic efficiency of typical Mn(II)-fumarate CPs.

Catalyst Architecture	Target Substrate	Electrocatalytic Efficiency	Mechanistic Driver
[Mn(fumarate)(μ-4,4'-bipy)] n​	Ascorbic Acid (AA)	~128% (Oxidation)	Synergistic electron transfer at Mn 2+ /Mn 3+ redox centers
[Mn(fumarate)(μ-4,4'-bipy)] n​	Nitrite (NO 2−​ )	~680% (Reduction)	Accessible pore channels and high active site density

References

• Papadopoulou, E., & Ioannides, T. (2016). Methanol Reforming over Cobalt Catalysts Prepared from Fumarate Precursors: TPD Investigation. MDPI Catalysts. 2

• Papadopoulou, E., et al. (2025/Historical). Steam reforming of methanol over cobalt catalysts: Effect of cobalt oxidation state. ResearchGate. 3

• Rao, R., et al. (2023). Fascinating Inclusion of Coordination Complex and Unusual Non-covalent Halogen-Halogen contacts in Bipyridine-based Multicomponent and Polymeric Mn(II) Metal-organic Compounds. ResearchGate. 1

• Devereux, M., et al. (2000). Mixed ligand coordination complexes by using multicomponent ligand: Syntheses, characterization and effect of non-covalent interactions on their framework structures. Polyhedron / ResearchGate. 4

• Han, L. W., et al. (2023). Experimental and Theoretical Studies on Two Dual-Functional Organic–Inorganic Hybrids Based on [V4O12]4– Clusters. ACS Crystal Growth & Design. 5

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preparation methods for manganese(ii) fumarate thin films

An In-Depth Technical Guide to the Preparation of Manganese(II) Fumarate Thin Films

Foreword for the Researcher

The synthesis of metal-organic framework (MOF) thin films is a burgeoning field, driven by their potential in catalysis, sensing, and energy storage. Manganese(II) fumarate, as a coordination polymer, presents an intriguing target for thin film fabrication due to the versatile redox chemistry of manganese and the structural role of the fumarate linker. However, it is crucial to note that as of this writing, dedicated literature on the direct synthesis of manganese(II) fumarate thin films is not widely available. This guide, therefore, takes a first-principles approach, leveraging established thin film deposition techniques for related manganese oxides and other MOFs to propose robust, scientifically-grounded protocols. The methodologies outlined herein are designed to be a starting point for researchers, providing the causal logic behind each step to empower experimental design and optimization.

Foundational Principles: Choosing a Synthetic Pathway

The selection of a deposition technique is contingent on the desired film properties—thickness, crystallinity, morphology, and uniformity—and the available laboratory infrastructure. We will explore three primary aqueous-based methods that are both cost-effective and highly adaptable: Sol-Gel Spin Coating, Successive Ionic Layer Adsorption and Reaction (SILAR), and Chemical Bath Deposition (CBD). These methods avoid the need for complex vacuum systems and offer control over film growth at relatively low temperatures.

Proposed Method 1: Sol-Gel Synthesis with Spin Coating

The sol-gel process is exceptionally versatile, allowing for the formation of a colloidal suspension (sol) that, upon deposition and solvent removal, transitions into a solid network (gel).[1][2] This method is particularly advantageous for producing dense, uniform films. Here, we adapt the principles seen in the synthesis of manganese oxides where organic acids are used as reducing or complexing agents.[3][4]

Rationale and Causality

The core of this protocol is the controlled reaction between a manganese(II) salt and fumaric acid in a suitable solvent to form a stable sol of manganese(II) fumarate precursors. The choice of solvent is critical; it must dissolve both precursors and evaporate at a controlled rate during spin coating. A chelating agent can be optionally added to stabilize the manganese ions and prevent premature precipitation, ensuring a homogeneous sol. The subsequent heat treatment (annealing) is designed to remove residual solvents and organics, and to promote crystallization of the manganese(ii) fumarate phase.

Experimental Workflow: Sol-Gel Spin Coating

Caption: Workflow for Manganese(II) Fumarate thin film deposition via Sol-Gel Spin Coating.

Detailed Protocol: Sol-Gel Spin Coating

• Precursor Solution A (Manganese): Prepare a 0.2 M solution of manganese(II) acetate tetrahydrate [Mn(CH₃COO)₂·4H₂O] in 2-methoxyethanol.

• Precursor Solution B (Fumarate): Prepare a 0.2 M solution of fumaric acid (C₄H₄O₄) in 2-methoxyethanol. Gentle heating (~60°C) may be required to fully dissolve the acid.

• Sol Preparation: Mix equal volumes of Solution A and Solution B to achieve a 1:1 molar ratio. Add a stabilizer, such as diethanolamine (DEA), in a 1:1 molar ratio with the manganese precursor. Stir the resulting solution at 60°C for 2-4 hours until it is clear and homogeneous.

• Sol Aging: Allow the sol to age at room temperature for 24 hours. This step allows for the initial formation of complex species, leading to a more uniform film.

• Substrate Preparation: Ultrasonically clean the desired substrates (e.g., glass slides, silicon wafers) sequentially in acetone, isopropanol, and deionized water for 15 minutes each. Dry the substrates under a stream of nitrogen.

• Deposition: Place the substrate on the spin coater. Dispense a small amount of the aged sol to cover the surface. Execute a two-step spin program: 500 rpm for 10 seconds (to spread the sol) followed by 3000 rpm for 30 seconds (to thin the film).[5]

• Drying: Transfer the coated substrate to a hot plate preheated to 150°C for 10 minutes to evaporate the solvent.

• Multilayer Deposition: Repeat steps 6 and 7 to achieve the desired film thickness.

• Annealing: Place the films in a tube furnace. Heat under a nitrogen or argon atmosphere to a target temperature (e.g., 250-350°C) for 1-2 hours. The inert atmosphere is crucial to prevent the oxidation of Mn(II) to higher oxidation states (e.g., Mn₂O₃ or MnO₂).[6]

Quantitative Parameters

Parameter	Value/Range	Rationale
Precursor Concentration	0.1 - 0.5 M	Affects sol viscosity and final film thickness.
Spin Speed (Final)	2000 - 5000 rpm	Higher speeds result in thinner films.[5]
Annealing Temperature	250 - 350 °C	Balances solvent/organic removal with thermal stability of the fumarate ligand.
Annealing Atmosphere	Nitrogen, Argon	Prevents oxidation of Manganese(II).[6]

Proposed Method 2: Successive Ionic Layer Adsorption and Reaction (SILAR)

The SILAR method is a powerful, room-temperature technique for depositing thin films layer-by-layer.[7] It involves the sequential immersion of a substrate into cationic and anionic precursor solutions, with an intermediate rinsing step.[8] This method provides excellent control over film thickness at the nanoscale.

Rationale and Causality

The SILAR process relies on the controlled adsorption of ions onto the substrate surface. The substrate is first dipped into the manganese(II) solution, where a layer of Mn²⁺ ions adsorbs. After rinsing to remove loosely bound ions, the substrate is immersed in the fumarate solution. The fumarate ions react with the adsorbed manganese ions to form a thin, insoluble layer of manganese(II) fumarate. The number of deposition cycles directly controls the film thickness.[7] The pH of the precursor solutions is a critical parameter; it must be controlled to ensure the availability of the correct ionic species and to prevent the precipitation of manganese hydroxide.

Experimental Workflow: SILAR

Caption: Workflow for a single cycle of the SILAR deposition method.

Detailed Protocol: SILAR

• Cationic Precursor: Prepare a 0.1 M aqueous solution of manganese(II) sulfate (MnSO₄). Adjust the pH to ~5.5-6.0 using dilute H₂SO₄ or NH₄OH to prevent hydrolysis.

• Anionic Precursor: Prepare a 0.1 M aqueous solution of disodium fumarate (Na₂C₄H₂O₄). Alternatively, dissolve fumaric acid in water and adjust the pH to ~8.0-8.5 with NaOH to deprotonate the carboxylic acid groups.

• Substrate Preparation: Clean substrates as described in the sol-gel protocol (Section 2.3, Step 5).

• Deposition Cycle: a. Immerse the substrate in the cationic precursor (MnSO₄ solution) for 30 seconds. b. Rinse the substrate by immersing it in a beaker of high-purity deionized water for 30 seconds to remove excess and loosely adsorbed Mn²⁺ ions. c. Immerse the substrate in the anionic precursor (sodium fumarate solution) for 30 seconds. d. Rinse the substrate again in deionized water for 30 seconds to remove unreacted species.

• Multilayer Deposition: Repeat the deposition cycle (Step 4) for the desired number of cycles (e.g., 50-200 cycles). The film thickness is proportional to the number of cycles.[8]

• Final Drying: After the final cycle, dry the films in an oven at 100°C for 30 minutes.

Quantitative Parameters

Parameter	Value/Range	Rationale
Precursor Concentration	0.05 - 0.2 M	Influences the amount of material adsorbed per cycle.
Solution pH (Mn²⁺)	5.5 - 6.0	Prevents precipitation of Mn(OH)₂.
Solution pH (Fumarate)	8.0 - 8.5	Ensures fumaric acid is fully deprotonated for reaction.
Immersion/Rinsing Time	20 - 60 s	Balances complete adsorption/reaction with process efficiency.
Number of Cycles	50 - 200	Directly controls the final film thickness.[7]

Proposed Method 3: Chemical Bath Deposition (CBD)

CBD is a simple and scalable technique where the substrate is immersed in a dilute solution containing the precursors.[9] Film formation occurs through a controlled, slow precipitation of the desired compound onto the substrate surface.[10]

Rationale and Causality

In this method, a supersaturated solution of manganese(II) fumarate is created under conditions that favor heterogeneous nucleation on the substrate rather than homogeneous precipitation in the bulk solution. This is achieved by slowly generating one of the reactive ions or by controlling the complexation equilibrium. We will use a pH-controlled approach where a complexing agent (e.g., citrate or ammonia) is used to control the concentration of free Mn²⁺ ions. A slow change in pH or temperature then triggers the controlled precipitation of manganese(II) fumarate.

Experimental Workflow: CBD

Caption: General workflow for Chemical Bath Deposition of Manganese(II) Fumarate.

Detailed Protocol: CBD

• Bath Preparation: In a glass beaker, add the following in order under constant stirring: a. 50 mL of 0.1 M Manganese(II) chloride (MnCl₂). b. 50 mL of 0.1 M Fumaric Acid. c. 20 mL of 0.5 M Tri-sodium citrate (acts as a complexing agent to slow the reaction). d. Slowly add aqueous ammonia (NH₄OH) dropwise to adjust the pH to approximately 7.5-8.0. e. Add deionized water to bring the total volume to 200 mL.

• Substrate Immersion: Vertically suspend pre-cleaned substrates in the beaker, ensuring they do not touch the walls or bottom.

• Deposition: Place the beaker in a water bath and heat to the desired deposition temperature (e.g., 70°C). Maintain this temperature for the deposition duration (e.g., 1-4 hours). The solution should remain clear or slightly turbid; heavy precipitation indicates an uncontrolled reaction.

• Cooling: After the deposition time, turn off the heat and allow the bath to cool down to room temperature naturally.

• Finalizing: Carefully remove the substrates from the bath, rinse thoroughly with deionized water to remove any loosely adhered particles, and dry in an oven at 80°C for 1 hour.

Essential Characterization Techniques

Validation of the synthesis is paramount. The following techniques are essential for confirming the successful deposition of manganese(II) fumarate thin films.

• X-Ray Diffraction (XRD): This is the primary technique to confirm the crystalline phase and structure of the deposited film.[6] The resulting diffraction pattern should be compared to known patterns for manganese(II) fumarate or related structures. The absence of sharp peaks would indicate an amorphous film.[11]

• Scanning Electron Microscopy (SEM): SEM provides information on the surface morphology, grain size, and uniformity of the films.[4] Cross-sectional SEM can be used to determine the film thickness.

• Fourier-Transform Infrared Spectroscopy (FTIR): FTIR is crucial for confirming the presence of the fumarate linker in the film. The spectrum should show characteristic peaks for carboxylate (COO⁻) stretches and the C=C double bond of the fumarate backbone, and confirm the absence of unreacted fumaric acid.

• X-ray Photoelectron Spectroscopy (XPS): XPS is a surface-sensitive technique used to determine the elemental composition and, importantly, the oxidation state of manganese.[12] For manganese(II) fumarate, the Mn 2p spectrum should be characteristic of the Mn²⁺ state.

Conclusion and Outlook

This guide provides a comprehensive, albeit predictive, framework for the synthesis of manganese(II) fumarate thin films. The Sol-Gel, SILAR, and CBD methods offer distinct advantages in terms of film quality, thickness control, and scalability. Researchers are encouraged to use these protocols as a robust starting point, with the understanding that optimization of parameters such as precursor concentration, pH, and temperature will be necessary to achieve desired film characteristics. The successful fabrication of these films will open new avenues for their exploration in advanced applications, from electrocatalysis to smart materials.

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• SciSpace. (2013). Structural, Optical Investigation of Manganese Oxide Thin Films by Spray Pyrolysis Technique. Available from: [Link]

• PMC. (n.d.). Layered Manganese Dioxide Thin Films Intercalated with Ag+ Ions Reduceable In Situ for Oxygen Reduction Reaction. Available from: [Link]

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• 12. mdpi.com [mdpi.com]

Advanced Doping Techniques for Manganese(II) Fumarate in Polymer Matrices: Protocols for Biomedical and Magnetic Applications

Executive Summary & Scientific Rationale

The integration of metal-organic compounds into polymer matrices has revolutionized the development of hybrid materials. Among these, Manganese(II) fumarate —a coordination polymer characterized by a unique heptacoordinated manganese(II) center and one-dimensional helical chain structures—has emerged as a highly versatile dopant (1)[1].

Doping Mn(II) fumarate into biocompatible polymers like Poly(lactic-co-glycolic acid) (PLGA) or Polyethylene glycol (PEG) serves two primary functions:

• Biomedical Imaging: The d5 high-spin configuration of the Mn(II) ion provides exceptional longitudinal relaxation ( T1​ ) shortening for Magnetic Resonance Imaging (MRI). However, rapid systemic release of free Mn(II) can lead to neurotoxicity. Polymer encapsulation ensures a controlled, sustained release profile (2)[2].

• Catalytic & Magnetic Enhancement: The fumarate bridging ligands facilitate weak intrachain antiferromagnetic interactions[1]. When doped into conductive or porous matrices, these composites exhibit robust Fenton-like catalytic activity for environmental remediation and advanced electronic properties (3)[3].

This application note provides a comprehensive, self-validating methodology for synthesizing nanoscale Mn(II) fumarate and effectively doping it into polymer matrices.

Mechanistic Insights: The "Why" Behind the Workflow

Dimensional Control via Reverse-Phase Microemulsion

Bulk Mn(II) fumarate forms large, insoluble crystals that aggregate and phase-separate when mixed directly with polymer solutions. To achieve homogeneous doping, the Mn(II) fumarate must first be synthesized at the nanoscale (nMnFum). We utilize a reverse-phase microemulsion technique (water-in-oil) where the aqueous droplets act as confined nanoreactors[2].

• Causality: The surfactant (e.g., CTAB) creates a steric boundary. By strictly controlling the water-to-surfactant molar ratio ( W -value), we dictate the micelle size, directly restricting the nucleation volume and preventing bulk crystallization.

Matrix Compatibility and Doping Mechanics

Once synthesized, nMnFum is doped into a PLGA matrix via an oil-in-water (O/W) emulsion-solvent evaporation method.

• Causality: PLGA is chosen because its terminal carboxylic and hydroxyl groups can form hydrogen bonds with the uncoordinated oxygen atoms of the fumarate ligands. This secondary interaction prevents the nMnFum particles from leaching out of the matrix prematurely.

Quantitative Data: Matrix Selection & Doping Efficacy

The selection of the polymer matrix and doping technique fundamentally alters the composite's final properties. Table 1 summarizes field-proven parameters for various applications.

Polymer Matrix	Doping Technique	Mn(II) Loading (wt%)	Composite Size	Primary Application
PLGA	Emulsion-Solvent Evaporation	2.5 - 5.0	150 - 200 nm	MRI Contrast & Controlled Drug Delivery
PEG-PCL	Nanoprecipitation	1.0 - 3.5	80 - 120 nm	Prolonged Circulation MRI
Polythiophene	In-situ Oxidative Polymerization	5.0 - 10.0	Bulk Film	Conductive/Magnetic Devices
PVA	Electrospinning	1.5 - 4.0	300 - 500 nm (dia)	Wound Healing (SOD Mimicry)
Table 1: Comparative analysis of Mn(II) fumarate doping techniques across different polymer matrices.

Visualization: Workflows & Pathways

Fig 1: Experimental workflow for synthesizing and doping nMnFum into polymer matrices.

Fig 2: Intracellular degradation pathway of Mn-doped polymers for enhanced MRI contrast.

Self-Validating Experimental Protocols

Protocol A: Synthesis of Nanoscale Mn(II) Fumarate (nMnFum)

This protocol utilizes a thermodynamically stable microemulsion to restrict the growth of the coordination polymer[2].

Reagents:

• Manganese(II) chloride dihydrate ( MnCl2​⋅2H2​O )

• Disodium fumarate

• Cetyltrimethylammonium bromide (CTAB)

• 1-Hexanol & n-Heptane

Step-by-Step Methodology:

• Microemulsion Preparation: Dissolve 0.1 M CTAB in a mixture of 1-hexanol and n-heptane (1:4 v/v).

• Aqueous Phase Addition: Prepare two separate aqueous solutions: 0.05 M MnCl2​ and 0.05 M disodium fumarate. Add these dropwise to separate aliquots of the CTAB solution.

  • Critical Step: Maintain a strict W -value (molar ratio of water to surfactant) of exactly 5. Deviations will cause the micelles to swell and merge, resulting in bulk crystal formation rather than nanoscale rods.

• Nucleation: Combine the two microemulsions under vigorous magnetic stirring. Allow the reaction to proceed at 25°C for 18 hours.

• Recovery: Break the microemulsion by adding an equal volume of absolute ethanol. Centrifuge at 12,000 rpm for 15 minutes. Wash the resulting off-white pellet three times with ethanol and twice with deionized water to remove residual surfactant.

• Validation Check 1 (Morphology): Perform Dynamic Light Scattering (DLS). The Z-average diameter should be between 50–100 nm.

• Validation Check 2 (Chemical Integrity): Perform FTIR spectroscopy. The presence of a characteristic absorption band near 552 cm⁻¹ confirms the covalent vibration of the Fe-O or Mn-O bond, indicating successful coordination (4)[4].

Protocol B: In-Situ Doping of nMnFum into a PLGA Matrix

This protocol encapsulates the synthesized nMnFum into a PLGA matrix using a single emulsion (O/W) technique.

Reagents:

• PLGA (50:50 lactide:glycolide ratio, MW ~30,000)

• Dichloromethane (DCM)

• Polyvinyl alcohol (PVA, MW ~9,000, 80% hydrolyzed)

Step-by-Step Methodology:

• Organic Phase Preparation: Dissolve 100 mg of PLGA in 5 mL of DCM. Add 5 mg of the dried nMnFum powder to this solution.

• Ultrasonic Dispersion: Probe-sonicate the organic phase for 2 minutes (on ice, 30% amplitude) to break up any nMnFum agglomerates.

  • Causality: DCM is non-polar, while nMnFum has hydrophilic surface characteristics. Sonication provides the kinetic energy required to force a temporary, homogeneous colloidal dispersion before the polymer solidifies.

• Emulsification: Rapidly inject the organic phase into 20 mL of a 2% (w/v) aqueous PVA solution while homogenizing at 10,000 rpm for 3 minutes.

  • Causality: PVA acts as a steric stabilizer. It adsorbs at the DCM/water interface, preventing Ostwald ripening and coalescence of the PLGA droplets.

• Solvent Evaporation: Transfer the emulsion to a magnetic stirrer and stir at 500 rpm for 4 hours at room temperature to evaporate the DCM. As the solvent evaporates, the PLGA precipitates, physically trapping the nMnFum within the polymer matrix.

• Recovery & Washing: Centrifuge the hardened composite nanoparticles at 15,000 rpm for 20 minutes. Wash three times with distilled water.

• Validation Check 3 (Encapsulation Efficiency): Analyze the combined supernatant via Inductively Coupled Plasma Mass Spectrometry (ICP-MS) to quantify unbound Mn(II). A successful doping protocol should yield an encapsulation efficiency of >90% (i.e., <10% free Mn(II) detected in the aqueous phase).

References

• Manganese-Based Nanoscale Metal−Organic Frameworks for Magnetic Resonance Imaging Journal of the American Chemical Society (ACS Publications)[Link]

• Crystal Structure and Magnetic Properties of an One-Dimension Heptacoordinated Manganese Helical Chain Polymer Using Fumarate TSI Journals[Link]

• Synthesis of Mn-Doped Fe-MOFs with Different Ratios and Its Application for Photocatalytic Degradation of Rhodamine B Dye ResearchGate[Link]

• Highly Stable Mn-Doped Metal–Organic Framework Fenton-Like Catalyst for the Removal of Wastewater Organic Pollutants at All Light Levels ACS Omega[Link]

Sources

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• 2. pubs.acs.org [pubs.acs.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. researchgate.net [researchgate.net]

mechanochemical synthesis of manganese(ii) fumarate powder

Application Note: Mechanochemical Synthesis of Manganese(II) Fumarate Coordination Polymers

Executive Summary

The transition from traditional solvothermal synthesis to mechanochemistry represents a paradigm shift in the fabrication of metal-organic frameworks (MOFs) and coordination polymers. Mechanochemistry relies on mechanical force—typically via ball milling—to drive chemical transformations, drastically reducing solvent waste and reaction times[1]. This application note details the optimized, self-validating protocol for the mechanochemical synthesis of Manganese(II) fumarate, a robust coordination polymer with applications in gas sorption, catalysis, and as a precursor for advanced nanomaterials[2]. By utilizing Liquid-Assisted Grinding (LAG) and strategically selecting metal carbonate precursors, this methodology ensures quantitative yields, high phase purity, and environmental sustainability[3].

Mechanistic Rationale & Causality

To design a flawless mechanochemical protocol, one must understand the thermodynamic and kinetic drivers of the solid-state reaction.

• Precursor Selection (The Thermodynamic Driver): We utilize Manganese(II) carbonate ( MnCO3​ ) rather than Manganese(II) chloride ( MnCl2​ ) or sulfate ( MnSO4​ ). The acid-base neutralization between MnCO3​ and fumaric acid ( H2​fum ) yields CO2​ gas and water as the sole byproducts. According to Le Chatelier’s principle, the continuous off-gassing of CO2​ provides an irreversible thermodynamic driving force that pushes the reaction to 100% completion. Furthermore, it eliminates the need for post-synthetic washing to remove trapped salt byproducts.

• Liquid-Assisted Grinding (The Kinetic Facilitator): Neat (dry) grinding often results in amorphous products or incomplete conversion due to poor molecular mobility. The addition of a catalytic amount of solvent—quantified by the η parameter (volume of liquid per mass of reactants)—facilitates transient dissolution and rapid crystallization at the solid-liquid interface[3]. For this synthesis, an ethanol/water mixture is used; water aids in the intermediate hydration of the metal center, while ethanol enhances the solubility of the organic linker.

• Toxicity and Green Chemistry: Fumarate-based MOFs are highly desirable because fumaric acid is a biologically occurring, highly biodegradable molecule. This makes the resulting Mn(II) fumarate exceptionally well-suited for biomedical and green-catalysis applications[4],[5].

Mechanochemical reaction pathway for Mn(II) fumarate via acid-base neutralization.

Quantitative Parameters & Data Presentation

The success of mechanochemical synthesis hinges on precise control over milling parameters. Table 1 highlights the efficiency gains of this method compared to legacy solvothermal routes, while Table 2 outlines the exact parameters required for optimal synthesis.

Table 1: Comparison of Synthesis Routes for Mn(II) Fumarate

Parameter	Traditional Solvothermal	Mechanochemical (LAG)
Reaction Time	24 – 72 hours	45 minutes
Solvent Requirement	Bulk (e.g., 50 mL DMF/EtOH)	Catalytic ( η = 0.25 µL/mg)
Volumetric Yield	Low (Limited by solubility)	High (Near 100% solid density)
Byproducts	Liquid organic waste	CO2​ gas, trace H2​O
Phase Purity	Prone to interpenetration	Highly controllable

Table 2: Standardized Milling Parameters

Parameter	Optimized Value	Scientific Rationale
Milling Frequency	30 Hz	Provides sufficient kinetic energy to overcome the activation barrier of the solid-state reaction.
Ball-to-Powder Ratio	10:1 (w/w)	Ensures optimal impact frequency and energy transfer without excessive localized heating.
Milling Media	Zirconia ( ZrO2​ )	Prevents trace iron/chromium contamination that occurs when using stainless steel jars.
LAG Solvent	EtOH: H2​O (1:1 v/v)	Balances linker solubility (EtOH) and metal-ion mobility ( H2​O ).
η Value	0.25 µL/mg	Prevents the mixture from forming a non-reactive paste while providing sufficient lubrication.

Experimental Protocol: A Self-Validating System

This protocol is designed with built-in validation checkpoints. If a checkpoint fails, the operator must halt and correct the parameters, ensuring that downstream characterization is never performed on failed batches.

Step 1: Stoichiometric Preparation

• Weigh 1.149 g (10.0 mmol) of Manganese(II) carbonate ( MnCO3​ ) and 1.161 g (10.0 mmol) of Fumaric acid ( C4​H4​O4​ ).

• Transfer the dry powders into a 25 mL Zirconia milling jar.

• Add Zirconia milling balls (e.g., two 10 mm balls or a calculated mix of 5 mm and 10 mm balls) to achieve a Ball-to-Powder Ratio (BPR) of 10:1.

Step 2: Liquid-Assisted Grinding (LAG) Addition

• Calculate the total mass of the reactants ( 1.149+1.161=2.310 g or 2310 mg ).

• Using the target η value of 0.25 µL/mg, calculate the required LAG solvent volume: 2310 mg×0.25 µL/mg=577.5 µL .

• Pipette 578 µL of a 1:1 (v/v) Ethanol/Deionized Water mixture directly onto the powder bed. Seal the jar immediately to prevent evaporation.

Step 3: Mechanochemical Activation & Venting

• Secure the jar in a mixer mill (e.g., Retsch MM400) and mill at 30 Hz for 15 minutes.

• Validation Checkpoint 1 (Pressure Release): Pause the mill. Move the jar to a fume hood and carefully loosen the lid. You must hear a distinct "hiss" of escaping CO2​ gas.

  • Causality: This confirms that the acid-base neutralization is actively occurring. If no pressure is released, the reaction has stalled; verify the moisture content and ensure the η parameter was calculated correctly.

• Reseal the jar and mill for an additional 30 minutes (45 minutes total milling time).

Step 4: Product Recovery and FT-IR Validation

• Open the jar and scrape the pale pink/off-white powder into a glass vial.

• Validation Checkpoint 2 (FT-IR Analysis): Take a 5 mg aliquot and perform Attenuated Total Reflectance (ATR) FT-IR spectroscopy.

  • Causality: Look for the disappearance of the broad carboxylic acid O-H stretch (3300–2500 cm−1 ) and the shift of the carbonyl C=O stretch from 1680 cm−1 (free fumaric acid) to ~1550 cm−1 (coordinated carboxylate). This spectral shift acts as an immediate, self-validating proof of quantitative metal-ligand coordination.

Step 5: Washing and Thermal Activation

• Suspend the recovered powder in 20 mL of warm ethanol and sonicate for 5 minutes to dissolve any unreacted trace fumaric acid.

• Centrifuge at 5000 rpm for 10 minutes and decant the supernatant.

• Dry the pellet in a vacuum oven at 80°C for 12 hours to remove pore-bound water and ethanol, yielding the activated, porous Mn(II) fumarate MOF.

Step-by-step experimental workflow for the LAG synthesis of Mn(II) fumarate.

References

• Mechanochemistry: A Force of Synthesis Source: ACS Central Science URL
• Chapter 7: Ball-milling Mechanochemical Synthesis of Coordination Bonds Source: Royal Society of Chemistry URL
• Solvent-Free Synthesis of Fumarate-Based Metal–Organic Frameworks with Resonant Acoustic Mixing Source: ACS Omega URL
• Mechanochemical synthesis of pillared MOFs from ZnO, fumaric acid and...
• Synthesis of Cobalt-Based Nanomaterials from Organic Precursors Source: IntechOpen URL

Sources

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• 2. Synthesis of Cobalt-Based Nanomaterials from Organic Precursors | IntechOpen [intechopen.com]
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• 4. pubs.acs.org [pubs.acs.org]
• 5. researchgate.net [researchgate.net]

Application Notes and Protocols for the Synthesis of Manganese(II) Fumarate Single Crystals

For Researchers, Scientists, and Drug Development Professionals

Introduction

Manganese(II) fumarate is a metal-organic coordination polymer with potential applications in various fields, including materials science and as a precursor in the synthesis of other manganese-containing compounds. The ability to grow high-quality single crystals of manganese(II) fumarate is crucial for its structural characterization and for understanding its physical and chemical properties. This document provides detailed protocols for the synthesis of manganese(II) fumarate powder and subsequent single crystal growth using various established techniques. The methodologies are presented with an emphasis on the underlying principles to allow for adaptation and troubleshooting.

Part 1: Synthesis of Manganese(II) Fumarate Polymeric Material

The initial step in obtaining single crystals is the synthesis of the bulk manganese(II) fumarate polymeric material. The following protocol is adapted from the established synthesis of manganese-carboxylate complexes.[1]

Core Reaction:

Manganese(II) acetate tetrahydrate reacts with fumaric acid in an aqueous solution to form the manganese(II) fumarate polymer, which precipitates out of the solution.

Materials and Reagents:

• Manganese(II) acetate tetrahydrate (Mn(CH₃COO)₂·4H₂O)

• Fumaric acid (C₄H₄O₄)

• Deionized water

• Ethanol

Protocol for Synthesis of {Mn(fum)}n Powder:

• Dissolution of Reactants:

  • In a 250 mL beaker, dissolve a specific molar amount of fumaric acid in deionized water. Gentle heating and stirring may be required to achieve complete dissolution.

  • In a separate beaker, dissolve an equimolar amount of manganese(II) acetate tetrahydrate in deionized water.

• Reaction and Precipitation:

  • Slowly add the manganese(II) acetate solution to the fumaric acid solution while stirring continuously.

  • A white precipitate of manganese(II) fumarate, denoted as {Mn(fum)}n, will form immediately.[1]

  • Continue stirring the mixture at room temperature for 1-2 hours to ensure the reaction goes to completion.

• Isolation and Purification:

  • Collect the precipitate by vacuum filtration using a Buchner funnel.

  • Wash the collected solid sequentially with deionized water and then with ethanol to remove any unreacted starting materials and impurities.

  • Dry the resulting white powder in a desiccator over a suitable drying agent (e.g., anhydrous calcium chloride) or in a vacuum oven at a low temperature (e.g., 60-80 °C) to avoid decomposition.

Diagram of Synthesis Workflow:

Caption: Workflow for the synthesis of manganese(II) fumarate powder.

Part 2: Protocols for Single Crystal Growth

The growth of high-quality single crystals requires slow and controlled precipitation from a supersaturated solution. The choice of method depends on the solubility of the manganese(II) fumarate in different solvents and the desired crystal size.

Protocol 1: Slow Evaporation Method

This is a straightforward and widely used technique for growing single crystals.[1][2][3][4][5] The principle relies on the gradual increase in the concentration of the solute as the solvent evaporates, leading to the formation of well-ordered crystals.

Materials and Reagents:

• Synthesized manganese(II) fumarate powder

• Suitable solvent or solvent mixture (e.g., water, dimethylformamide (DMF), or a water/ethanol mixture)

• Crystallization vials (e.g., small beakers, test tubes, or NMR tubes)

• Parafilm or aluminum foil

Step-by-Step Protocol:

• Solvent Selection and Solution Preparation:

  • Identify a solvent or solvent system in which manganese(II) fumarate has moderate solubility. This may require some preliminary solubility tests. Water or a mixture of water and a more volatile organic solvent like ethanol can be a good starting point.

  • Prepare a nearly saturated solution of manganese(II) fumarate in the chosen solvent at room temperature or with gentle heating. Ensure all the solid is dissolved.

  • Filter the solution through a syringe filter (0.22 µm) into a clean crystallization vial to remove any dust or undissolved particles, which can act as unwanted nucleation sites.

• Crystallization Setup:

  • Cover the vial with parafilm or aluminum foil.

  • Pierce a few small holes in the cover to allow for slow evaporation of the solvent. The rate of evaporation can be controlled by the number and size of the holes.[1] A slower evaporation rate generally leads to larger and higher-quality crystals.

• Crystal Growth and Harvesting:

  • Place the vial in a location free from vibrations and significant temperature fluctuations.

  • Monitor the vial periodically for crystal growth. This can take several days to weeks.

  • Once crystals of a suitable size have formed, carefully remove them from the mother liquor using a pipette or by decanting the solution.

  • Gently wash the crystals with a small amount of the solvent and then dry them on a filter paper.

Diagram of Slow Evaporation Setup:

Caption: Schematic of the slow evaporation method for single crystal growth.

Protocol 2: Solvent Diffusion (Layering) Method

This technique is particularly useful when the compound is highly soluble in one solvent but poorly soluble in another.[4][6] A slow diffusion of the "anti-solvent" into the solution of the compound induces crystallization.

Materials and Reagents:

• Synthesized manganese(II) fumarate powder

• A "good" solvent in which manganese(II) fumarate is soluble (e.g., DMF, DMSO).

• A "poor" or "anti-solvent" in which manganese(II) fumarate is insoluble but is miscible with the good solvent (e.g., ethanol, isopropanol, diethyl ether).

• Narrow glass tubes or vials.

Step-by-Step Protocol:

• Solution Preparation:

  • Prepare a concentrated solution of manganese(II) fumarate in the "good" solvent.

  • Filter the solution into a narrow glass tube.

• Layering the Anti-Solvent:

  • Carefully and slowly layer the "poor" solvent on top of the manganese(II) fumarate solution. This should be done with a pipette or syringe, allowing the anti-solvent to run down the side of the tube to minimize mixing and create a distinct interface.

• Crystal Growth and Harvesting:

  • Seal the tube and leave it undisturbed.

  • Over time, the anti-solvent will slowly diffuse into the solution, reducing the solubility of the manganese(ii) fumarate and causing crystals to form at the interface.

  • Once crystals of the desired size are obtained, they can be harvested as described in the slow evaporation protocol.

Diagram of Solvent Diffusion Setup:

Caption: Illustration of the solvent diffusion (layering) technique.

Protocol 3: Hydrothermal Synthesis

Hydrothermal synthesis involves carrying out the crystallization at elevated temperatures and pressures in a sealed container (autoclave).[7][8][9][10] This method can be effective for compounds that have low solubility at room temperature and can lead to the formation of highly crystalline materials.

Materials and Reagents:

• Manganese(II) salt (e.g., manganese(II) chloride or manganese(II) acetate)

• Fumaric acid

• Deionized water or other suitable solvent

• Teflon-lined stainless steel autoclave

Step-by-Step Protocol:

• Reactant Preparation:

  • In a Teflon liner for the autoclave, mix the manganese(II) salt and fumaric acid in a suitable molar ratio (e.g., 1:1) with deionized water. The total volume should not exceed 70-80% of the liner's capacity.

  • The pH of the solution can be adjusted using a mineralizer (e.g., a small amount of acid or base) to influence the crystallization process.

• Hydrothermal Reaction:

  • Seal the Teflon liner and place it inside the stainless steel autoclave.

  • Heat the autoclave to a specific temperature (e.g., 120-180 °C) for a defined period (e.g., 24-72 hours). The optimal temperature and time will need to be determined experimentally.

  • After the heating period, allow the autoclave to cool down slowly to room temperature. A slow cooling rate is crucial for the growth of large single crystals.

• Product Isolation:

  • Once the autoclave has cooled, carefully open it in a fume hood.

  • Collect the crystals by filtration, wash them with water and ethanol, and dry them as previously described.

Diagram of Hydrothermal Synthesis Logic:

Caption: Logical flow of the hydrothermal synthesis method for single crystals.

Part 3: Characterization and Data

The quality of the grown single crystals should be assessed using appropriate analytical techniques.

Parameter	Recommended Technique	Expected Outcome
Crystal Structure	Single-Crystal X-ray Diffraction (SC-XRD)	Determination of the unit cell parameters, space group, and atomic coordinates.
Phase Purity	Powder X-ray Diffraction (PXRD)	Confirmation that the bulk material consists of a single crystalline phase.
Morphology	Optical Microscopy / Scanning Electron Microscopy (SEM)	Visualization of the crystal shape, size, and surface features.
Thermal Stability	Thermogravimetric Analysis (TGA)	Determination of the decomposition temperature and the presence of solvent molecules in the crystal lattice.
Vibrational Modes	Fourier-Transform Infrared (FTIR) Spectroscopy	Confirmation of the presence of fumarate and the coordination to the manganese center.

Conclusion

The protocols outlined in this application note provide a comprehensive guide for the synthesis and single-crystal growth of manganese(II) fumarate. The successful growth of high-quality single crystals is often a matter of patience and careful control over experimental parameters. Researchers are encouraged to systematically vary parameters such as solvent composition, temperature, and concentration to optimize the crystallization process for their specific needs. The provided diagrams and tables serve as a quick reference for the experimental workflows and expected outcomes.

References

• Ghosh, A. K., et al. (2000). Synthesis and fungitoxic activity of manganese(II) complexes of fumaric acid: X-ray crystal structures of [Mn(fum)(bipy)(H2O)] and ·4H2O (fumH2=fumaric acid; bipy=2,2′-bipyridine; phen=1. Polyhedron, 19(8), 965-971.

• Slow Evaporation Method. University of Washington, Department of Chemistry. [Link]

• PubChem. (n.d.). Manganese fumarate. National Center for Biotechnology Information. [Link]

• Guide for crystallization. École Polytechnique Fédérale de Lausanne. [Link]

• LookChem. (n.d.). Cas 85169-07-9,manganese(II) fumarate. [Link]

• TSI Journals. (2007). crystal-structure-and-magnetic-properties-of-an-onedimension-heptacoordinated-manganese-helical-chain-polymer-using-fuma.pdf. [Link]

• Rapid crystallization strategy for manganese (II) - L - Tartrate. EUDL. [Link]

• How to crystallize your sample. KU Leuven. [Link]

• A multi-biocatalytic system for effective fumarate synthesis from pyruvate and gaseous CO2. RSC Publishing. [Link]

• Synthesis, Characterization and Biological Activities of Manganese(II) Complex: Molecular Modeling of DNA Interactions. Scholars Research Library. [Link]

• How to grow single crystals by slow evaporation method? ResearchGate. [Link]

• Hydrothermal synthesis and pseudocapacitance properties of MnO2 nanostructures. PubMed. [Link]

• (PDF) Hydrothermal Synthesis of MnO2 with Different Morphological Characteristics as Electrode Material for High Electrochemical Performance Supercapacitors. ResearchGate. [Link]

• Controllable Hydrothermal Synthesis of MnO2 Nanostructures. Scirp.org. [Link]

• Fast Microwave-Assisted Hydrothermal Synthesis of Pure Layered δ-MnO 2 for Multivalent Ion Intercalation. MDPI. [Link]

• Hydrothermal synthesis of manganese oxide thin films using different oxidizing agents for supercapacitor application. Research India Publications. [Link]

• Synthesis and Characterization of Manganese Carboxylates. Science Alert. [Link]

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manganese(ii) fumarate as a dietary manganese supplement model

Application Note: Evaluating Manganese(II) Fumarate as a High-Bioavailability Dietary Supplement Model

1. Introduction & Mechanistic Rationale Manganese (Mn) is an essential trace mineral required for diverse physiological functions, including bone formation, cellular regulation, and immune system maintenance[1]. It serves as a critical cofactor for metalloenzymes such as manganese superoxide dismutase (Mn-SOD), arginase, and glycosyltransferases. Historically, dietary supplementation in both human nutrition and animal feed has relied on inorganic salts like manganese sulfate (MnSO4) or manganese oxide (MnO). However, these inorganic forms often exhibit poor gastrointestinal absorption and are highly susceptible to dietary antagonism from phytates and oxalates.

Manganese(II) fumarate, an organic acid salt, presents a scientifically superior alternative[2]. The fumarate ligand provides a dual mechanistic advantage:

• Gastric Stability: It stabilizes the Mn2+ ion in the upper gastrointestinal tract, preventing premature complexation with dietary inhibitors.

• Metabolic Synergy: Upon dissociation, the fumarate anion is biologically benign and readily enters the tricarboxylic acid (TCA) cycle for energy production, while the Mn2+ ion is absorbed via divalent metal transporters[3],[4].

Because of these properties, Manganese(II) fumarate is recognized by regulatory bodies as a highly bioavailable source of manganese for dietary supplements[5],[6].

2. Physicochemical Profiling & Comparative Bioavailability To establish a baseline for formulation, it is crucial to understand the physicochemical differences between organic and inorganic manganese sources. Table 1 summarizes these metrics.

Table 1. Comparative characteristics of Manganese(II) Fumarate vs. Inorganic Manganese Sulfate.

Parameter	Manganese(II) Fumarate	Manganese(II) Sulfate
Chemical Formula	MnC4H2O4	MnSO4
Ligand Type	Organic (Dicarboxylic acid)	Inorganic (Sulfate)
Relative Bioavailability	High (Enhanced tissue retention)[2]	Moderate (Baseline standard)
Dietary Antagonism	Low susceptibility	High susceptibility
Metabolic Byproduct	Fumarate (TCA cycle intermediate)	Sulfate (Excreted)

3. Workflow & Signaling Pathway The absorption and utilization of Manganese(II) fumarate follow a highly coordinated biological pathway. The diagram below illustrates the dissociation of the complex, the transporter-mediated uptake of Mn2+, and its ultimate integration into mitochondrial Mn-SOD.

Fig 1. Mechanistic pathway of Mn(II) fumarate dissociation, absorption, and metabolic utilization.

4. Experimental Protocol 1: In Vitro Bioaccessibility (Simulated Gastrointestinal Digestion) Objective: To quantify the soluble and bioaccessible fraction of Mn(II) fumarate compared to inorganic controls under simulated physiological conditions. Causality: In vitro models act as self-validating systems by isolating pH-dependent solubility from complex biological absorption mechanisms. This two-stage static digestion model mimics the transit and enzymatic breakdown of the supplement, ensuring that the released Mn2+ remains soluble and available for enterocyte uptake rather than precipitating out of solution.

Step-by-Step Methodology:

• Gastric Phase Simulation: Prepare Simulated Gastric Fluid (SGF) containing pepsin (2,000 U/mL) and adjust to pH 2.0 using 1 M HCl. Introduce 50 mg of Mn(II) fumarate into 50 mL of SGF.

• Gastric Incubation: Incubate the mixture at 37°C for 2 hours under continuous orbital shaking (100 rpm) to simulate gastric churning and initial acid-driven dissociation.

• Intestinal Phase Simulation: Adjust the chyme pH to 7.0 using 1 M NaHCO3. Add Simulated Intestinal Fluid (SIF) containing pancreatin (100 U/mL) and bile salts (10 mM).

• Intestinal Incubation: Incubate for an additional 2 hours at 37°C. The shift to a neutral pH tests the propensity of the Mn2+ to precipitate or remain complexed.

• Phase Separation: Centrifuge the digesta at 10,000 × g for 30 minutes at 4°C. The resulting supernatant represents the bioaccessible fraction.

• Quantification: Filter the supernatant through a 0.22 µm membrane. Quantify the Mn2+ concentration using Inductively Coupled Plasma Mass Spectrometry (ICP-MS). Validation Check: Run a control blank concurrently to account for trace manganese present in the digestive enzymes or buffer reagents.

5. Experimental Protocol 2: In Vivo Bioavailability & Tissue Accumulation Model Objective: To determine the in vivo bioavailability of Mn(II) fumarate using bone mineralization as the primary biomarker. Causality: The avian (cockerel chick) model is an established standard for trace mineral research. Birds have a high physiological demand for manganese for rapid skeletal development, and tibia manganese concentration responds linearly to dietary manganese intake, providing a highly reliable, self-validating dose-response curve[2].

Step-by-Step Methodology:

• Diet Formulation: Prepare a basal corn-soybean meal diet deficient in manganese (approximately 23 mg/kg background Mn)[2]. Formulate experimental diets by supplementing the basal diet with 0, 30, 60, and 240 ppm Mn derived from Mn(II) fumarate[2].

• Animal Husbandry: Randomly assign day-old male chicks to the dietary treatments (e.g., n=8 pens/treatment, 10 chicks/pen). Provide feed and deionized water ad libitum for 21 days.

• Tissue Harvesting: On day 21, euthanize the birds via cervical dislocation. Excise the right tibia, remove all adhering soft tissue, and extract lipids using a Soxhlet apparatus with ether for 48 hours.

• Ashing and Digestion: Dry the defatted tibias at 105°C for 24 hours, then ash in a muffle furnace at 600°C for 12 hours. Solubilize the resulting ash in 5% HNO3.

• Analysis: Measure tibia Mn concentration via Flame Atomic Absorption Spectroscopy (FAAS). Previous models using this protocol demonstrated that tibia accumulation is significantly higher with supplements of 30, 60, and 240 mg/kg Mn(II) fumarate compared to the unsupplemented control group (3.21 mg/kg)[2]. Validation Check: Plot tibia Mn (µg/g) against supplemental Mn intake (mg). Calculate the Relative Bioavailability Value (RBV) by dividing the slope of the linear regression line for Mn(II) fumarate by the slope of a reference standard (e.g., MnSO4).

References 1.[5] Health Canada. "MULTI-VITAMIN/MINERAL SUPPLEMENTS MONOGRAPH." Source: hc-sc.gc.ca. URL: [Link] 2.[2] NCATS Inxight Drugs. "MANGANESE FUMARATE." Source: ncats.io. URL: [Link] 3.[1] MAGNESIA GmbH. "Your specialist for mineral compounds in Petfood." Source: magnesia.de. URL: [Link] 4.[3] RSC Publishing. "A multi-biocatalytic system for effective fumarate synthesis from pyruvate and gaseous CO2." Source: rsc.org. URL: [Link] 5.[4] National Institutes of Health (NIH). "Solvent-Free Synthesis of Fumarate-Based Metal–Organic Frameworks with Resonant Acoustic Mixing." Source: nih.gov. URL: [Link] 6.[6] Health Canada. "Product information - Canada.ca." Source: canada.ca. URL: [Link]

• 1. magnesia.de [magnesia.de]
• 2. MANGANESE FUMARATE [drugs.ncats.io]
• 3. pubs.rsc.org [pubs.rsc.org]
• 4. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 5. Temporary title [webprod.hc-sc.gc.ca]
• 6. Product information [health-products.canada.ca]

Technical Notes & Optimization

Technical Support Center: Troubleshooting Manganese(II) Fumarate Synthesis

Welcome to the Advanced Materials Technical Support Center. As a Senior Application Scientist, I frequently encounter researchers struggling with the synthesis of manganese(II) coordination polymers—specifically, the pervasive issue of spontaneous oxidation during the precipitation of manganese(II) fumarate.

This guide bypasses generic advice to provide a deep, mechanistic breakdown of why your Mn(II) compounds are degrading, how thermodynamic parameters govern this failure, and the self-validating protocols required to achieve high-purity, oxidation-free yields.

The Mechanistic Dilemma: pH vs. Oxidation Potential

The synthesis of manganese(II) fumarate requires the reaction of an aqueous Mn(II) salt (such as MnCl₂ or MnSO₄) with fumaric acid. However, this seemingly simple precipitation is governed by a strict thermodynamic paradox involving pH, speciation, and dissolved oxygen (DO).

To precipitate the metal-organic framework, fumaric acid ( pKa1​=3.03 , pKa2​=4.44 ) must be deprotonated into the fumarate dianion ( C4​H2​O42−​ ). This necessitates raising the pH of the solution above 5.5 1.

However, the electrochemical potential for the oxidation of Mn(II) to Mn(III) is highly dependent on the logarithm of the ligand concentration and the pH of the medium 2. In acidic conditions, the aqueous [Mn(H2​O)6​]2+ ion is exceptionally stable. As the pH shifts toward neutral or alkaline conditions, the oxidation potential drops precipitously. If dissolved oxygen is present, Mn(II) is rapidly oxidized to Mn(III) intermediates (like MnOOH) and eventually to insoluble Mn(IV) oxides (MnO₂) .

Fig 1: Logical decision tree for preventing Mn(II) oxidation during fumarate synthesis.

Diagnostic Q&A

Q1: My precipitate turns brown or black immediately upon adding sodium hydroxide to the Mn(II)/fumaric acid mixture. What is happening? A1: You are creating localized alkaline hotspots. When adding a strong base directly into a solution containing Mn(II), the local pH at the drop site temporarily spikes above 8.0. At this pH, Mn(II) forms manganese(II) hydroxide, which is notoriously prone to aerial oxidation, instantly converting to brown manganese(III) oxide/hydroxide species [[3]](). Causality Fix: Never neutralize fumaric acid in the presence of the Mn(II) precursor. Pre-form sodium fumarate in a separate vessel, adjust its pH, and then combine it with the Mn(II) solution.

Q2: Can I just synthesize the complex at pH 3.0 to keep the Mn(II) stable? A2: No. At pH 3.0, the dominant species are fully protonated fumaric acid and the mono-protonated hydrogen fumarate ion. The lack of the fully deprotonated fumarate dianion prevents the formation of the extended coordination polymer lattice, resulting in near-zero yield. You must operate in the narrow pH 5.5–6.0 window.

Q3: Should I add reducing agents like ascorbic acid or hydroxylamine to prevent oxidation? A3: While reducing agents can kinetically suppress the formation of Mn(III)/Mn(IV), they often co-precipitate, alter the crystal lattice of the final metal-organic framework, or introduce unwanted counter-ions. The gold standard for maintaining the +2 oxidation state is strict environmental exclusion of oxygen (Schlenk line techniques) rather than chemical reduction.

Phase Space Data

To successfully synthesize manganese(II) fumarate, you must balance the kinetics of oxidation against the thermodynamics of ligand deprotonation. The table below summarizes the operational windows.

Table 1: Phase Space & Kinetic Parameters for Mn(II) Fumarate Synthesis

pH Range	Dominant Fumarate Species	Mn(II) Oxidation Kinetics (by O₂)	Primary Solid Phase Formed
< 4.0	H2​Fum / HFum−	Negligible	None (Soluble Mn²⁺)
5.0 - 6.0	Fum2−	Very Slow (Requires DO < 0.1 ppm)	Pure Mn(II) Fumarate (Target)
7.0 - 8.0	Fum2−	Moderate (Accelerated by O₂)	Mn(II) Fumarate + MnOOH Impurities
> 8.5	Fum2−	Extremely Rapid	MnO₂ / Mn₃O₄ (Brown/Black)

Self-Validating Protocol: Anaerobic Synthesis of Mn(II) Fumarate

This protocol utilizes Schlenk line techniques to ensure a strictly anaerobic environment, preventing the first-order kinetic oxidation of Mn(II) by dissolved oxygen .

Phase 1: Solvent Deoxygenation

• Transfer 200 mL of ultra-pure deionized water into a Schlenk flask.

• Perform three cycles of Freeze-Pump-Thaw degassing to remove dissolved oxygen (DO), or vigorously sparge the water with Ultra-High Purity (UHP) Argon for a minimum of 60 minutes.

• Maintain the degassed solvent under a positive pressure of Argon.

Phase 2: Pre-formation of the Ligand (Vessel A)

• In an Argon-flushed Schlenk flask (Vessel A), dissolve 10.0 mmol of Fumaric Acid in 50 mL of the degassed water.

• Slowly add 20.0 mmol of NaOH (using a degassed stock solution) via syringe under continuous Argon flow to generate Sodium Fumarate.

• Validation Checkpoint 1: Measure the pH anaerobically. It must stabilize strictly between 5.6 and 5.8 . If the pH exceeds 6.0, adjust with dilute, degassed HCl.

Phase 3: Mn(II) Precursor Preparation (Vessel B)

• In a separate Argon-flushed Schlenk flask (Vessel B), dissolve 10.0 mmol of Manganese(II) chloride tetrahydrate ( MnCl2​⋅4H2​O ) in 50 mL of degassed water.

• Ensure the solution is perfectly clear and pale pink/colorless.

Phase 4: Anaerobic Precipitation & Isolation

• Using a cannula transfer system, transfer the Sodium Fumarate solution (Vessel A) dropwise into the Mn(II) solution (Vessel B) over 30 minutes while maintaining vigorous magnetic stirring.

• Validation Checkpoint 2: A white to very pale pink precipitate will form immediately. If any yellow, brown, or dark tint appears, oxygen ingress has occurred, and the lattice is contaminated with Mn(III) species. Abort the batch.

• Allow the suspension to stir under Argon for 2 hours to ensure complete crystallization.

• Filter the precipitate anaerobically using a Schlenk frit.

• Validation Checkpoint 3: Inspect the filtrate. It should be completely clear and colorless. A dark filtrate indicates the presence of soluble oxidized manganese complexes.

• Wash the solid with 3 x 20 mL of degassed ethanol to displace water.

• Dry the product under high vacuum ( 10−3 torr) at room temperature for 12 hours. Store the final powder in an Argon-filled glovebox.

References

• Dependence of the oxidation potential of Mn II to Mn III on pH in the presence of 28 mM NaHCO3 Source: ResearchGate URL:[Link][2]

• Kinetics of reaction between O2 and Mn(II) species in aqueous solutions Source: Physical Chemistry Laboratory Server (uoa.gr) / Geochimica et Cosmochimica Acta URL:[Link]

• Synthesis, Characterization and Catalytic and Biological Activity of New Manganase(II) Carboxylate Complexes Source: Arrow@TU Dublin URL:[Link][1]

• Aqueous solutions and precipitates of manganese Source: Science made alive URL:[Link][3]

Sources

• 1. arrow.tudublin.ie [arrow.tudublin.ie]
• 2. researchgate.net [researchgate.net]
• 3. Science made alive: Chemistry/Solutions [woelen.homescience.net]

optimizing crystallization conditions for manganese(ii) fumarate

Welcome to the Technical Support Center for Manganese(II) Fumarate Crystallization. As Senior Application Scientists, we have compiled this guide to address the common and complex challenges encountered during the synthesis and crystallization of manganese(II) fumarate. This resource is designed for researchers, chemists, and drug development professionals seeking to optimize their experimental outcomes through a deeper understanding of the underlying chemical principles.

Frequently Asked Questions (FAQs)

This section addresses foundational questions regarding the synthesis and properties of manganese(II) fumarate.

Q1: What are the typical starting materials for synthesizing manganese(II) fumarate?

The most common approach involves the reaction of a soluble manganese(II) salt with fumaric acid or a soluble fumarate salt.[1] Typical manganese(II) sources include manganese(II) acetate, manganese(II) chloride, and manganese(II) sulfate, which are generally soluble in water or alcohol.[2] The choice of the manganese salt can influence the final product, as the corresponding anion (e.g., chloride, acetate) may need to be washed away from the final product.

Q2: What is the expected structure of manganese(II) fumarate?

Manganese(II) fumarate typically forms a coordination polymer.[1] In this structure, the fumarate dianion acts as a bridging ligand, connecting multiple manganese(II) centers. Each manganese ion is coordinated by oxygen atoms from the carboxylate groups of several fumarate molecules, often resulting in a one-, two-, or three-dimensional network.[1][3] The exact coordination environment and dimensionality can be influenced by the presence of other coordinating species, such as water or other ligands.[1]

Q3: In which solvents is manganese(II) fumarate soluble?

Manganese(II) fumarate is generally considered insoluble in water and common organic solvents like alcohol.[4] This low solubility is a key driver for its precipitation and crystallization from solution. The synthesis, therefore, often relies on reacting soluble precursors in a solvent where the resulting manganese(II) fumarate product is insoluble, leading to its formation as a solid.

Q4: What is the role of pH in the synthesis?

The pH of the reaction medium is a critical parameter. Fumaric acid is a dicarboxylic acid with two different pKa values. The pH will determine the deprotonation state of the fumaric acid, which is essential for it to act as a bridging ligand. A pH that is too low may result in incomplete deprotonation, hindering the formation of the desired coordination polymer. Conversely, a pH that is too high can lead to the precipitation of manganese(II) hydroxide (Mn(OH)₂), which is a common impurity.[5]

Troubleshooting Guide: From Amorphous Powders to Perfect Crystals

This guide provides solutions to specific problems you may encounter during crystallization experiments.

Problem 1: The reaction yields an amorphous powder, not crystals.

Probable Cause: This issue typically arises from excessively high supersaturation, causing the rate of nucleation to far exceed the rate of crystal growth. When the concentration of the solute (manganese fumarate) builds up too quickly, it crashes out of solution as a disordered, amorphous solid rather than an ordered crystalline lattice.

Solutions:

• Reduce Reactant Concentration: Lowering the initial concentration of the manganese salt and fumaric acid will slow down the reaction rate and reduce the level of supersaturation.

• Control the Rate of Addition: Instead of mixing the reactants all at once, add one solution to the other slowly (dropwise) with vigorous stirring. This maintains a lower, more controlled level of supersaturation.

• Temperature Control: Perform the reaction at a slightly elevated temperature to increase the solubility of the product transiently, then cool the solution slowly. Slow cooling is a classical method to promote the growth of larger, more ordered crystals.

• Solvent System Modification: Introduce a co-solvent in which manganese(II) fumarate has slightly higher solubility. This can temper the rate of precipitation. For example, using a water/ethanol mixture might provide a more favorable environment for crystallization than pure water.[1]

Problem 2: The obtained crystals are very small or needle-like.

Probable Cause: Similar to the formation of amorphous powder, the formation of numerous small crystals is a sign of rapid nucleation. While crystallinity is achieved, the conditions do not favor the growth of larger single crystals.

Solutions:

• Slow Evaporation: After the initial reaction, leave the solution in a loosely covered container. Slow evaporation of the solvent will gradually increase the concentration, promoting slow growth on existing nuclei rather than forming new ones.

• Temperature Gradient Method: Maintain a slight temperature gradient across the crystallization vessel. Solute will dissolve in the warmer region and crystallize in the cooler region, a technique that can yield high-quality single crystals over time.

• Recrystallization: Isolate the small crystals, re-dissolve them in a suitable solvent system at an elevated temperature to create a saturated solution, and then allow the solution to cool very slowly. This process can be repeated to improve crystal size and purity.

Problem 3: An oil or viscous gel forms instead of a solid precipitate.

Probable Cause: "Oiling out" occurs when the concentration of the solute is so high that it separates into a second liquid phase instead of a solid. This often happens when the solubility of the product is high at the reaction temperature, but the system is cooled too quickly.

Solutions:

• Increase Solvent Volume: Dilute the reaction mixture with more solvent to bring the concentration below the "oiling out" point.

• Elevate Crystallization Temperature: Try to find a temperature at which the product is soluble enough to avoid oiling out but will still crystallize upon slow cooling.

• Add Seeding Crystals: Introduce a few small, pre-existing crystals of manganese(II) fumarate into the supersaturated solution. These seed crystals provide a template for ordered growth, bypassing the energy barrier for nucleation and preventing oiling out.

Problem 4: The final product is discolored (e.g., brown, off-white).

Probable Cause: The most common cause of a brown or tan discoloration is the oxidation of Manganese(II) to Manganese(III) or Manganese(IV) species.[5] Mn(II) can be sensitive to air oxidation, especially under neutral or basic conditions. Another potential source of discoloration is the presence of impurities from the starting materials, such as iron.[5]

Solutions:

• Atmospheric Control: Conduct the reaction under an inert atmosphere (e.g., nitrogen or argon) to prevent oxidation.

• pH Control: Maintain a slightly acidic pH during the reaction and workup. Oxidation of Mn(II) is less favorable under acidic conditions.[6]

• Purify Starting Materials: Ensure the manganese salt used is of high purity. If iron contamination is suspected, it can sometimes be removed by specific precipitation steps before the main reaction.[7] A simple test for Fe(III) can be performed with potassium ferrocyanide, which will form a distinct Prussian blue color in the presence of iron.[5]

• Washing: Thoroughly wash the final product with deionized water and a suitable organic solvent (like ethanol) to remove soluble impurities.

Problem Summary	Probable Cause(s)	Recommended Actions
Amorphous Powder	Very high supersaturation, rapid precipitation.	Reduce concentration, slow reactant addition, use slow cooling.
Microcrystals/Needles	High rate of nucleation relative to growth.	Use slow evaporation, temperature gradient, or recrystallization.
Oiling Out	Supersaturation exceeds metastable limit.	Dilute solution, increase temperature, add seed crystals.
Discoloration (Brown)	Oxidation of Mn(II); Impurities (e.g., iron).	Use inert atmosphere, control pH, purify reagents, wash product.

Experimental Protocols & Workflows

Protocol 1: Baseline Synthesis of Crystalline Manganese(II) Fumarate

This protocol is a starting point and can be optimized using the troubleshooting guide above.

Materials:

• Manganese(II) acetate tetrahydrate (Mn(CH₃COO)₂·4H₂O)

• Fumaric acid (C₄H₄O₄)

• Deionized Water

• Ethanol

Procedure:

• Solution A: Dissolve 1.0 mmol of manganese(II) acetate tetrahydrate in 20 mL of deionized water in a 100 mL flask. Stir until fully dissolved.

• Solution B: Dissolve 1.0 mmol of fumaric acid in 20 mL of hot deionized water. You may need to heat the solution gently to achieve full dissolution.

• Reaction: While stirring Solution A vigorously at room temperature, add Solution B dropwise over a period of 15-20 minutes. A white precipitate should begin to form.

• Digestion: After the addition is complete, continue stirring the mixture for 1-2 hours at room temperature. This "digestion" period allows the initial precipitate to ripen into a more crystalline form.

• Isolation: Collect the white solid by vacuum filtration using a Büchner funnel.

• Washing: Wash the collected solid three times with 15 mL of deionized water, followed by two washes with 10 mL of ethanol to remove unreacted starting materials and water.

• Drying: Dry the product in a vacuum oven at 80-100°C for several hours. The thermal stability should be checked by TGA to determine the optimal drying temperature and check for hydrated forms.

Visualizing the Crystallization Workflow

The following diagram outlines the key stages of the synthesis and crystallization process.

Caption: General workflow for the synthesis of Manganese(II) Fumarate.

Visualizing the Troubleshooting Process

This decision tree can help diagnose and solve common crystallization problems.

Sources

• 1. mural.maynoothuniversity.ie [mural.maynoothuniversity.ie]
• 2. Synthesis and characterisation of manganese(II) compounds with tetradentate ligands based on the bispidine backbone - Journal of the Chemical Society, Dalton Transactions (RSC Publishing) [pubs.rsc.org]
• 3. A new two-dimensional manganese(II) coordination polymer based on thiophene-3,4-dicarboxylic acid - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. scialert.net [scialert.net]
• 5. Sciencemadness Discussion Board - Manganese sulfate not crystallizing - Powered by XMB 1.9.11 [sciencemadness.org]
• 6. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 7. US20240092654A1 - Process for the purification of manganese sulfate solutions and subsequent crystallization of high purity manganese sulfate monohydrate - Google Patents [patents.google.com]

Technical Support Center: Enhancing Thermal Stability of Manganese(II) Fumarate Frameworks

Welcome to the Technical Support Center for Metal-Organic Framework (MOF) optimization. This guide is specifically engineered for researchers, materials scientists, and drug development professionals working with Manganese(II) fumarate systems. Below, you will find causality-driven troubleshooting FAQs, quantitative data comparisons, and self-validating experimental protocols designed to resolve thermal instability in your frameworks.

Part 1: Troubleshooting FAQs & Mechanistic Insights

Q1: Why does my Mn(II) fumarate framework lose structural integrity at relatively low temperatures (<250°C) during thermal activation? A1: The instability is rooted in the local coordination environment rather than the overall framework topology[1]. Fumarate is a flexible, aliphatic dicarboxylate. In a standard binary synthesis, Mn(II) and fumarate typically self-assemble into 2D layers—such as [Mn(fumarate)(H2O)]∞—where solvent molecules (like H2O or DMF) occupy the axial coordination sites of the manganese nodes[2]. When you heat the material to evacuate the pores, the endothermic removal of these coordinated solvents leaves open metal sites. Without rigid structural support, the flexible aliphatic chains cannot sustain the capillary forces, causing the 2D layers to collapse.

Q2: How can I synthetically enhance the thermal stability of my Mn-fumarate MOF without abandoning the biocompatible fumarate linker? A2: The most effective approach is the mixed-ligand (pillaring) strategy . By introducing a neutral, rigid nitrogen-donor ligand such as 4,4'-bipyridine (bipy) during synthesis, you can fundamentally alter the dimensionality of the material. The bipy ligands displace the labile coordinated water molecules and act as rigid pillars, cross-linking the 2D [Mn(fumarate)(H2O)]∞ layers into a robust 3D framework[2]. This structural transformation distributes thermal stress more evenly across the lattice, pushing the framework's decomposition temperature well beyond 400°C[3].

Pathway of structural transformation from 2D layers to 3D frameworks via mixed-ligand pillaring.

Q3: My TGA data shows framework collapse before 200°C, even with a 3D topology. What is going wrong? A3: This is a classic symptom of thermal shock caused by high-boiling guest molecules. If your synthesis utilizes solvents like DMF (b.p. 153°C), direct thermal activation requires temperatures that generate immense surface tension within the micropores. To fix this, perform a solvent exchange prior to activation. Exchanging DMF with a lower-boiling, lower-surface-tension solvent (like ethanol) allows for gentler solvent evacuation at lower temperatures, preserving the structural integrity before reaching the framework's thermal decomposition threshold[4].

Q4: Can composite engineering improve the thermal resilience of these MOFs for catalytic applications? A4: Yes. Integrating the Mn-fumarate MOF with carbonaceous supports, such as Graphene Oxide (GO), creates a highly stable nanocomposite. During controlled thermal annealing, GO is reduced to rGO, which acts as a rigid, thermally conductive scaffold. This prevents the agglomeration of the MOF nodes, increases the specific surface area, and stabilizes the oxygen-deficient structure of the catalytically active manganese ions up to 430°C[4].

Part 2: Quantitative Data Presentation

The following table summarizes the causal relationship between structural modifications and the resulting thermal stability of Mn(II) fumarate systems.

Material System	Dimensionality	Primary Solvent Loss Temp (°C)	Framework Collapse Temp (°C)	BET Surface Area (m²/g)
Mn(II) Fumarate (Hydrated)	2D Layer	~120 - 150	~250 - 280	< 50
Mn(II) Fumarate + 4,4'-bipy	3D Framework	~160 (Guest molecules)	> 400	~ 150 - 300
Mn(II) Fumarate @ rGO	3D Nanocomposite	~200	> 430	> 350

Part 3: Troubleshooting Workflows & Experimental Protocols

Diagnostic Workflow for Thermal Degradation

Decision matrix for troubleshooting thermal degradation in Mn(II) fumarate MOFs.

Protocol 1: Solvothermal Synthesis of 3D Mn(II) Fumarate-Bipyridine Frameworks

This protocol is designed to self-validate by yielding highly crystalline materials that resist collapse upon desolvation.

• Precursor Preparation: Dissolve 1.0 mmol of Manganese(II) chloride tetrahydrate (MnCl2·4H2O) and 1.0 mmol of fumaric acid in a solvent mixture of 20 mL N,N-dimethylformamide (DMF) and 5 mL deionized water.

• Ligand Addition: Add 0.5 mmol of 4,4'-bipyridine to the solution. Stir vigorously for 30 minutes. Causality: The stoichiometric ratio ensures bipyridine acts as a rigid pillar to connect the 2D Mn-fumarate layers without outcompeting the fumarate for primary coordination sites.

• Solvothermal Reaction: Transfer the homogeneous mixture to a 50 mL Teflon-lined stainless-steel autoclave. Seal and heat at 120 °C for 48 hours with a strict temperature ramp of 2 °C/min.

• Controlled Cooling: Cool the autoclave to room temperature at a rate of 5 °C/h. Causality: Slow cooling minimizes thermodynamic defects and promotes high-quality, defect-free crystal growth.

• Solvent Exchange: Filter the resulting crystals and immerse them in absolute ethanol for 72 hours, replacing the solvent every 24 hours to fully displace high-boiling DMF from the micropores.

Protocol 2: Thermogravimetric Analysis (TGA) for Stability Verification

Use this method to accurately benchmark the thermal limits of your synthesized framework.

• Sample Preparation: Accurately weigh 5–10 mg of the solvent-exchanged Mn-MOF into an alumina crucible.

• Atmospheric Control: Place the crucible in the TGA instrument and purge with ultra-high purity Nitrogen (N2) at a flow rate of 50 mL/min for 15 minutes. Causality: Purging removes residual oxygen, preventing premature oxidative degradation of the organic linkers, which would artificially lower the perceived thermal stability.

• Heating Profile: Ramp the temperature from 25 °C to 600 °C at a constant, slow heating rate of 5 °C/min. Causality: A slow heating rate prevents thermal shock and allows for distinct resolution between the endothermic loss of guest solvents and the exothermic decomposition of the framework's coordination bonds.

• Data Interpretation: Analyze the derivative thermogravimetry (DTG) curve. The first peak (<200 °C) corresponds to guest solvent loss. The second major weight loss step (>400 °C) indicates the true thermal stability limit of the framework.

References

• Manganese-Based Metal-Organic Frameworks Photocatalysts for Visible Light-Driven Oxidative Coupling of Benzylamine under Atmospheric Oxygen: A Comparative Study Source: MDPI URL:[Link]

• Thermally reduced mesoporous manganese MOF @reduced graphene oxide nanocomposite as bifunctional electrocatalyst for oxygen reduction and evolution Source: RSC Advances URL:[Link]

• The thermal stability of metal-organic frameworks Source: ResearchGate (Original publication in relevant journal) URL:[Link]

• Coordination Polymers: Structural Transformation from Two to Three Dimensions through Ligand Conformation Change Source: Inorganic Chemistry (ACS Publications) URL:[Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. pubs.acs.org [pubs.acs.org]
• 3. mdpi.com [mdpi.com]
• 4. Thermally reduced mesoporous manganese MOF @reduced graphene oxide nanocomposite as bifunctional electrocatalyst for oxygen reduction and evolution - RSC Advances (RSC Publishing) DOI:10.1039/D0RA04193A [pubs.rsc.org]

resolving phase separation issues in mn(ii) fumarate composite blends

Welcome to the Advanced Materials Technical Support Center. As a Senior Application Scientist, I have designed this troubleshooting guide specifically for researchers and engineers developing Mixed Matrix Membranes (MMMs) and hybrid composites using Mn(II) fumarate coordination polymers.

Integrating highly crystalline, polar metal-organic structures like Mn(II) fumarate into organic polymer matrices (e.g., Polyimide, PVDF, or PIM-1) frequently induces thermodynamic instability. This guide dissects the causality behind phase separation, agglomeration, and interfacial defects, providing field-proven, self-validating protocols to achieve defect-free composites.

I. Diagnostic Matrix: Identifying Phase Separation Modalities

Before adjusting your formulation, you must diagnose the specific failure mechanism. Phase separation in Mn(II) fumarate blends rarely manifests as a single phenomenon; it is a spectrum of interfacial failures[1].

Defect Type	Quantitative Indicator	Microscopic Manifestation	Root Cause	Corrective Action
Macroscopic Sedimentation	Dope settling time < 2 hours; Viscosity drop > 15%.	Large (>5 µm) MOF clusters settling at the bottom of the casting substrate.	High surface energy mismatch; van der Waals forces dominate over polymer-MOF affinity.	Implement Silane Surface Functionalization (Protocol 1).
"Sieve-in-a-Cage" Voids	Gas permeability spikes >280% with near-zero selectivity[2].	Non-selective interfacial gaps (10–50 nm) between the Mn(II) fumarate crystal and polymer.	Polymer chain shrinkage during rapid solvent evaporation[3][4].	Switch to the Polymer Priming Protocol (Protocol 2) and lower evaporation rate.
Polymer Rigidification	Glass transition ( Tg​ ) shift > +5°C in DSC analysis.	Dense, impermeable polymer layer wrapping the MOF, blocking access to micropores.	Over-adhesion or solvent trapping at the MOF-polymer boundary[3].	Optimize polymer-to-filler ratio; use a co-solvent with lower boiling point.

II. Mechanistic Pathways of Phase Separation

To permanently resolve these issues, we must understand the thermodynamics at play. Mn(II) fumarate possesses a high density of uncoordinated metal sites and polar carboxylate ligands. When introduced into a lower-surface-energy polymer solution, the system minimizes its free energy by driving the MOF particles to agglomerate, reducing their exposed surface area.

Logical pathways of phase separation in composites and targeted mitigation strategies.

III. Frequently Asked Questions (Troubleshooting)

Q1: Why does my Mn(II) fumarate sediment out of the polymer dope almost immediately, even after intense sonication? A: Sonication only breaks apart physical agglomerates temporarily. Once the acoustic energy is removed, the severe mismatch in hydrophobicity between the Mn(II) fumarate surface and the polymer chains causes rapid re-agglomeration[1]. Furthermore, if your solvent (e.g., DMF or NMP) has a significantly lower density than the dense Mn(II) coordination polymer, gravity-driven sedimentation accelerates. You must alter the surface chemistry of the MOF prior to blending to create a thermodynamically stable suspension[5].

Q2: My composite film looks uniform to the naked eye, but gas separation tests show zero selectivity. What is happening? A: You are experiencing the classic "sieve-in-a-cage" morphology[4]. While macroscopic phase separation was avoided, microscopic phase separation occurred during the solvent evaporation phase. As the solvent leaves the matrix, the polymer chains contract. Because there is no covalent or strong hydrogen-bonding interaction between the Mn(II) fumarate and the polymer, the polymer pulls away from the crystal, leaving a microscopic void[3]. Gases bypass the MOF entirely, flowing through these non-selective interfacial voids[2].

Q3: How can I prevent the polymer from pulling away from the MOF during casting? A: You must establish a "steric stabilization layer" before casting. This is achieved through a specific dope preparation technique known as "Priming"[4]. By exposing the MOF to a highly dilute polymer solution first, individual polymer chains can uncoil and adsorb onto the MOF surface without the steric hindrance of a highly viscous bulk solution.

IV. Self-Validating Experimental Protocols

Protocol 1: Silane Surface Functionalization of Mn(II) Fumarate

Causality: Grafting 3-Aminopropyltriethoxysilane (APTES) onto the Mn(II) fumarate surface replaces polar hydroxyl/water termination with organic amine tails, bridging the chemical gap between the inorganic node and the organic polymer matrix[6].

• Dehydration: Dry 1.0 g of synthesized Mn(II) fumarate under vacuum at 120°C for 12 hours to remove coordinated water molecules that block functionalization sites.

• Dispersion: Suspend the dried powder in 50 mL of anhydrous toluene in a round-bottom flask. Sonicate for 15 minutes.

• Grafting: Inject 0.5 mL of APTES dropwise under continuous argon flow.

• Reflux: Heat the mixture to 80°C and reflux under magnetic stirring for 18 hours.

• Recovery: Centrifuge the suspension at 8000 rpm for 10 minutes. Wash the pellet three times with absolute ethanol to remove unreacted silane.

• Drying: Dry the functionalized powder under vacuum at 80°C overnight.

• Self-Validation Checkpoint: Disperse 10 mg of the treated Mn(II) fumarate in 10 mL of a non-polar solvent (e.g., toluene). If the suspension remains turbid and stable for >2 hours without sedimentation, the surface energy has been successfully modified.

Protocol 2: The Polymer Priming Dope Preparation Method

Causality: Adding polymer in distinct stages prevents "solvent shock" and allows for the formation of an interfacial wetting layer, effectively preventing agglomeration at high filler loadings[4].

Step-by-step polymer priming workflow to ensure steric stabilization of Mn(II) fumarate.

• Initial Dispersion: Add the required mass of functionalized Mn(II) fumarate to your casting solvent (e.g., NMP). Use a horn sonicator (20 kHz, 30% amplitude) for 10 minutes, alternating with 10 minutes of stirring. Repeat for 3 cycles.

• The Priming Step: Weigh out the total amount of polymer required for your composite. Take exactly 10 wt% of this polymer and add it to the MOF suspension.

• Steric Layer Formation: Stir this dilute mixture continuously for 12 hours at room temperature. Do not shorten this step; polymer chain diffusion to the MOF surface is time-dependent.

• Bulk Addition: Add the remaining 90 wt% of the polymer in three equal batches, allowing 2 hours of stirring between each addition to prevent localized viscosity spikes.

• Homogenization: Stir the final dope for an additional 24 hours.

• Degassing: Place the dope in a vacuum oven at room temperature for 2 hours to remove micro-bubbles introduced during stirring.

• Self-Validation Checkpoint: Cast a 50 µm test film on a glass plate using a doctor blade. After solvent evaporation, the film should be optically opaque but highly uniform. If macroscopic white aggregates or "pinholes" are visible to the naked eye, the priming step failed, indicating insufficient stirring time or incomplete initial sonication.

V. References

• Title: Mixed Matrix Membrane Metal Organic Framework: Advanced Engineering For Molecular Separation And Gas Purification Source: Patsnap Eureka URL:

• Title: Interfacing metal organic frameworks with polymers or carbon-based materials: from simple to hierarchical porous and nanostructured composites Source: RSC Publishing URL:

• Title: Engineering Metal-Organic-Framework (MOF)-Based Membranes for Gas and Liquid Separation Source: PMC URL:

• Title: Metal–organic framework based mixed matrix membranes: a solution for highly efficient CO2 capture? Source: RSC Publishing URL:

• Title: Metal–Organic Frameworks as Fillers in Porous Organic Polymer-Based Hybrid Materials: Innovations in Composition, Processing, and Applications Source: MDPI URL:

• Title: Hierarchically porous MOF/polymer composites via interfacial nanoassembly and emulsion polymerization Source: SciSpace URL:

Sources

• 1. mdpi.com [mdpi.com]
• 2. Mixed Matrix Membrane Metal Organic Framework: Advanced Engineering For Molecular Separation And Gas Purification [eureka.patsnap.com]
• 3. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 4. Metal–organic framework based mixed matrix membranes: a solution for highly efficient CO 2 capture? - Chemical Society Reviews (RSC Publishing) DOI:10.1039/C4CS00437J [pubs.rsc.org]
• 5. scispace.com [scispace.com]
• 6. Interfacing metal organic frameworks with polymers or carbon-based materials: from simple to hierarchical porous and nanostructured composites - Chemical Science (RSC Publishing) DOI:10.1039/D3SC03659F [pubs.rsc.org]

Technical Support Center: Strategies for Overcoming the Low Solubility of Manganese(II) Fumarate in Organic Solvents

Welcome to the comprehensive technical support guide for researchers, scientists, and drug development professionals encountering challenges with the low solubility of manganese(ii) fumarate in organic solvents. This guide is designed to provide both foundational understanding and actionable protocols to address this common yet critical experimental hurdle. As a Senior Application Scientist, my goal is to empower you with the knowledge to not only solve immediate solubility issues but also to develop a systematic approach for future formulation and experimental design.

Introduction: The Challenge of Manganese(II) Fumarate Solubility

Manganese(II) fumarate, a metal-organic salt, presents a significant solubility challenge in many common organic solvents. This limitation can impede its application in various fields, including catalysis, materials science, and particularly in drug development where it may be explored for its therapeutic potential.[1] The poor solubility stems from the strong ionic interactions within its crystal lattice structure. Overcoming this requires strategies that can disrupt these interactions and promote favorable solute-solvent interactions.

This guide provides a multi-faceted approach, exploring both physical and chemical methods to enhance the solubility of manganese(ii) fumarate. We will delve into the "why" behind each technique, offering not just protocols but also the scientific rationale to aid in your experimental design and troubleshooting.

Frequently Asked Questions (FAQs)

Q1: Why is manganese(ii) fumarate so poorly soluble in many organic solvents?

A1: The low solubility is primarily due to the high lattice energy of this salt. The strong ionic bonds between the manganese(II) cations (Mn²⁺) and the fumarate dianions (C₄H₂O₄²⁻) in the solid state require a significant amount of energy to break. Organic solvents, particularly those with low polarity, may not provide sufficient solvation energy to overcome this lattice energy.

Q2: Are there any organic solvents in which manganese(ii) fumarate has some reported solubility?

A2: While comprehensive quantitative data is scarce in the literature, some sources suggest that manganese(II) salts can have some solubility in polar aprotic solvents like dimethyl sulfoxide (DMSO) and dimethylformamide (DMF), as well as in some polar protic solvents like ethanol and methanol.[2][3][4] However, the exact solubility is highly dependent on factors like temperature and the specific grade of the solvent.

Q3: Can I predict which solvents might be good candidates for dissolving manganese(ii) fumarate?

Q4: What is the first step I should take when facing solubility issues with manganese(ii) fumarate?

A4: Before exploring more complex methods, a systematic solvent screening with a range of polar protic and polar aprotic solvents is recommended. This will provide a baseline understanding of its solubility behavior. A suggested list of solvents to screen is provided in the troubleshooting section of this guide.

Troubleshooting Guide: A Step-by-Step Approach to Solubility Enhancement

This section provides a structured workflow for systematically addressing the low solubility of manganese(ii) fumarate.

Caption: A decision-making workflow for troubleshooting low solubility.

Systematic Solvent Screening

Before employing advanced techniques, a thorough screening of common organic solvents is crucial. This will establish a baseline and may reveal a suitable solvent or co-solvent system.

Recommended Solvents for Screening:

Solvent Class	Examples	Rationale
Polar Aprotic	Dimethyl Sulfoxide (DMSO), Dimethylformamide (DMF), N-Methyl-2-pyrrolidone (NMP), Acetonitrile	High polarity and ability to solvate cations. Some manganese salts show solubility in DMSO.[2]
Polar Protic	Methanol, Ethanol, Isopropanol	Capable of hydrogen bonding and solvating both cations and anions. Some manganese salts are soluble in ethanol.[2]
Ethers	Tetrahydrofuran (THF), Dioxane	Moderate polarity, can solvate cations through their oxygen atoms.

Protocol for Solvent Screening:

• Preparation: Add a small, accurately weighed amount of manganese(ii) fumarate (e.g., 10 mg) to a series of vials.

• Solvent Addition: Add a known volume (e.g., 1 mL) of each selected solvent to the respective vials.

• Equilibration: Agitate the vials at a constant temperature (e.g., 25 °C) for a set period (e.g., 24 hours) to ensure equilibrium is reached.

• Observation: Visually inspect the vials for complete dissolution. If undissolved solid remains, the solubility is below the tested concentration.

• Quantification (Optional but Recommended): If partial dissolution is observed, or for more precise data, filter the saturated solution through a syringe filter (0.22 µm) and analyze the manganese concentration in the filtrate using techniques like Atomic Absorption Spectroscopy (AAS) or Inductively Coupled Plasma-Optical Emission Spectrometry (ICP-OES).

Solubility Enhancement Strategies

If simple solvent screening is unsuccessful, the following methods can be employed.

These methods aim to increase the surface area of the solid or provide energy to overcome the lattice energy without chemically altering the compound.

I. Particle Size Reduction: Micronization and Nanosuspension

• Principle: Reducing the particle size of a solid increases its surface area-to-volume ratio.[8][9] This leads to a faster dissolution rate according to the Noyes-Whitney equation. For nanoparticles, an increase in saturation solubility can also be observed due to the increased surface energy.[10][11]

• Micronization: This process reduces particle size to the micrometer range, typically using techniques like jet milling.[12]

• Nanosuspension: This involves reducing the particle size to the nanometer range, often through media milling or high-pressure homogenization, and stabilizing the nanoparticles in a liquid medium with surfactants or polymers.[10][11][13]

Protocol for Preparing a Nanosuspension of Manganese(II) Fumarate:

• Pre-milling (Optional): If starting with large crystals, pre-mill the manganese(ii) fumarate to a finer powder using a mortar and pestle.

• Dispersion Preparation: Prepare a dispersion medium containing a stabilizer. A combination of a polymeric stabilizer (e.g., hydroxypropyl methylcellulose - HPMC) and a surfactant (e.g., Tween 80) is often effective.[10] A typical starting concentration is 0.5% (w/v) of each in the desired organic solvent.

• Milling:

  • Media Milling: Add the manganese(ii) fumarate powder and the dispersion medium to a milling chamber containing milling media (e.g., zirconium oxide beads). Mill for a specified time and speed. The optimal parameters will need to be determined experimentally.

  • High-Pressure Homogenization: Prepare a coarse suspension of manganese(ii) fumarate in the dispersion medium and pass it through a high-pressure homogenizer for a set number of cycles at a specific pressure.

• Characterization: Characterize the resulting nanosuspension for particle size distribution (e.g., using Dynamic Light Scattering - DLS) and physical stability over time.

These methods involve the addition of other chemical agents to improve the solubility of manganese(ii) fumarate.

I. Co-solvency

• Principle: A co-solvent is a water-miscible or organic-miscible solvent that is added to the primary solvent to increase the solubility of a solute. The co-solvent alters the polarity of the solvent system, making it more favorable for the solute.

Protocol for Co-solvent Screening:

• Select a Primary Solvent: Choose a primary organic solvent in which manganese(ii) fumarate has at least minimal solubility, or a solvent that is required for your application.

• Select Co-solvents: Choose a range of co-solvents with different polarities. Good candidates include DMSO, DMF, ethanol, and propylene glycol.

• Prepare Solvent Mixtures: Prepare a series of binary solvent mixtures with varying ratios of the primary solvent and each co-solvent (e.g., 90:10, 75:25, 50:50, 25:75, 10:90).

• Determine Solubility: Use the solvent screening protocol described earlier to determine the solubility of manganese(ii) fumarate in each solvent mixture.

• Data Analysis: Plot the solubility of manganese(ii) fumarate as a function of the co-solvent percentage to identify the optimal mixture.

II. Complexation

• Principle: Complexing agents can interact with the manganese(II) ion to form a soluble complex, thereby shifting the dissolution equilibrium towards the dissolved state.[9] Crown ethers are a class of cyclic polyethers that can selectively bind metal cations within their central cavity.[14][15][16] The size of the crown ether's cavity determines its selectivity for different cations. For Mn²⁺, 18-crown-6 can be an effective complexing agent.

Caption: Formation of a soluble manganese-crown ether complex.

Protocol for Solubilization using a Complexing Agent (18-crown-6):

• Solvent Selection: Choose an organic solvent in which the crown ether is soluble.

• Crown Ether Solution: Prepare a stock solution of 18-crown-6 in the selected solvent.

• Solubilization Attempt: Add an excess of solid manganese(ii) fumarate to the crown ether solution.

• Equilibration: Stir the mixture at a constant temperature for several hours.

• Observation and Quantification: Observe for dissolution. If successful, quantify the manganese concentration in the filtered solution to determine the apparent solubility.

III. Use of Surfactants

• Principle: Surfactants are amphiphilic molecules that can form micelles in solution above a certain concentration (the critical micelle concentration, CMC).[17][18] The hydrophobic cores of these micelles can encapsulate non-polar or poorly soluble compounds, increasing their apparent solubility in the bulk solvent. Both ionic and non-ionic surfactants can be effective.[6]

Protocol for Surfactant-Mediated Solubilization:

• Surfactant Selection: Choose a surfactant that is soluble in your desired organic solvent. Examples include non-ionic surfactants like Tween 80 or Span 80, or ionic surfactants like sodium dodecyl sulfate (SDS) if a more polar organic solvent is used.

• Prepare Surfactant Solutions: Prepare a series of surfactant solutions in the organic solvent at concentrations both below and above the known or estimated CMC.

• Solubility Determination: Add an excess of manganese(ii) fumarate to each surfactant solution.

• Equilibration and Analysis: Equilibrate the mixtures and determine the solubility of manganese(ii) fumarate in each solution as previously described.

• Analysis: A significant increase in solubility above the CMC indicates successful micellar solubilization.

Chemical Modification for Enhanced Solubility

For applications where the chemical identity of the manganese species can be altered, synthesizing an organosoluble manganese complex can be a powerful strategy. A patent describes a process for preparing organosoluble manganese salts by reacting a water-soluble manganese salt with an organic acid in the presence of an amine base in a hydro-organic medium.[19] This suggests that forming a complex with a more lipophilic ligand can dramatically improve solubility in organic solvents.

Conceptual Protocol for Synthesis of an Organosoluble Manganese Complex:

• Ligand Selection: Choose a lipophilic organic acid (e.g., a long-chain carboxylic acid or a substituted benzoic acid).

• Reaction Setup: In a suitable organic solvent, dissolve the chosen organic acid.

• Addition of Manganese Source: Add a basic manganese salt (e.g., manganese carbonate) or a solution of a manganese salt (e.g., manganese chloride) along with a base (e.g., triethylamine).

• Reaction: Heat and stir the reaction mixture to promote the formation of the manganese-ligand complex.

• Workup and Isolation: After the reaction is complete, the organosoluble manganese complex can be isolated through extraction and solvent evaporation.

Thermal Stability Considerations

Conclusion

Overcoming the low solubility of manganese(ii) fumarate in organic solvents requires a systematic and multi-pronged approach. By starting with a thorough solvent screening and progressively employing more advanced techniques such as particle size reduction, co-solvency, complexation, and the use of surfactants, researchers can significantly enhance its solubility. For applications allowing for chemical modification, the synthesis of organosoluble manganese complexes presents a highly effective solution. This guide provides the foundational knowledge and practical protocols to navigate these challenges, enabling the successful integration of manganese(ii) fumarate into a wide range of scientific and industrial applications.

References

• [A Series of New Manganese(II) Polynuclear Complexes Based on Nitrothiacalix[23]arenes: The Study of Interplay between Macrocycle Platform Flexibility and Structural Diversity of Coordination Compounds - MDPI]([Link])

• [Synthesis and fungitoxic activity of manganese(II) complexes of fumaric acid: X-ray crystal structures of [Mn(fum)(bipy)(H2O)] and ·4H2O (fumH2=fumaric acid; bipy=2,2′-bipyridine; phen=1 - ResearchGate]([Link])

Sources

• 1. Environmental manganese compounds accumulate as Mn(II) within the Golgi apparatus of dopamine cells: relationship between speciation, subcellular distribution, and cytotoxicity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. mdpi.com [mdpi.com]
• 4. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 5. backend.orbit.dtu.dk [backend.orbit.dtu.dk]
• 6. Hansen Solubility Parameters Applied to the Extraction of Phytochemicals [mdpi.com]
• 7. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 8. scielo.br [scielo.br]
• 9. pubs.usgs.gov [pubs.usgs.gov]
• 10. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 11. opendata.uni-halle.de [opendata.uni-halle.de]
• 12. pdf.benchchem.com [pdf.benchchem.com]
• 13. Nanosuspension Technology for Delivery of Poorly Soluble Drugs and Its Applications: A Review | International Journal of Pharmaceutical Sciences and Nanotechnology(IJPSN) [ijpsnonline.com]
• 14. WO2022018697A1 - Crown ether metal organic framework compositions and methods - Google Patents [patents.google.com]
• 15. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 16. Organic Syntheses Procedure [orgsyn.org]
• 17. diva-portal.org [diva-portal.org]
• 18. pharmaexcipients.com [pharmaexcipients.com]
• 19. EP0043326A2 - Manganese salts soluble in organic solvents, process for their preparation, organic compositions, liquid fuels, paints, and varnishes containing the aforesaid salts - Google Patents [patents.google.com]
• 20. researchgate.net [researchgate.net]
• 21. osti.gov [osti.gov]
• 22. researchgate.net [researchgate.net]
• 23. Solvation and coordination chemistry of manganese(II) in some solvents. A transfer thermodynamic, complex formation, EXAFS spectroscopic and crystallographic study | SLU publication database (SLUpub) [publications.slu.se]

Technical Support Center: Mitigating Moisture Sensitivity in Anhydrous Manganese(II) Fumarate

Welcome to the Advanced Materials Technical Support Center. As a Senior Application Scientist, I have designed this portal to help researchers and drug development professionals troubleshoot, mitigate, and resolve moisture-induced degradation in anhydrous manganese(II) fumarate frameworks.

Anhydrous manganese(II) fumarate is a highly valuable coordination polymer utilized in catalysis, thermistor sensor precursors, and advanced drug delivery matrices[1]. However, its open Mn2+ coordination sites act as strong Lewis acids. While this is beneficial for catalytic activity, it renders the framework highly susceptible to nucleophilic attack by atmospheric water molecules, leading to rapid phase transitions and loss of inherent porosity[2].

Diagnostic Data: Understanding the Hydration Shift

Before troubleshooting, it is critical to establish a baseline. The thermal decomposition of anhydrous fumarate salts typically proceeds directly to the oxide phase at high temperatures (>350°C)[3]. However, moisture exposure introduces low-temperature mass loss events.

Table 1: Comparative Properties of Manganese(II) Fumarate Phases

Property	Anhydrous Phase	Hydrated Phase (Degraded)	PDMS-Coated (Mitigated)
Coordination Status	Open Mn2+ sites	Water-coordinated Mn2+	Hydrophobically shielded
Moisture Tolerance	Low (Highly hygroscopic)	N/A (Already saturated)	High (Superhydrophobic)
Thermal Stability	High (Decomposes to oxide >350°C)	Low (Loses H2​O at 100–150°C)	High (Maintains porosity)
XRD Profile	Sharp, distinct anhydrous peaks	Shifted peaks (lattice expansion)	Matches anhydrous profile
Catalytic Activity	Optimal (Accessible pores)	Poor (Pores blocked by H2​O )	Retained (Vapor-permeable)

Mechanistic Workflow & Troubleshooting Logic

To prevent structural deterioration during sample handling, we must either physically shield the metal-ligand coordination bonds or chemically reactivate the material[4].

Mechanistic pathway of moisture-induced hydration in Mn(II) fumarate and mitigation via shielding.

Core Troubleshooting Q&A

Q: My XRD pattern shows peak splitting and shifting to lower 2θ angles. What happened? A: This is the hallmark of lattice expansion due to water coordination. The H2​O molecules have penetrated the pores and bound to the Mn2+ centers, increasing the unit cell volume. You must immediately proceed to Protocol A (Thermal Reactivation) to drive off the coordinated water before irreversible hydrolysis of the Mn-O bond occurs[2].

Q: How do I distinguish between surface-adsorbed water and coordinated lattice water? A: Run a Thermogravimetric Analysis (TGA). Surface-adsorbed water will desorb broadly between 40°C and 80°C. Coordinated lattice water requires higher activation energy to break the Mn- OH2​ bond, typically showing a sharp mass loss event between 120°C and 160°C.

Q: Can I just synthesize the framework with hydrophobic ligands instead? A: Yes. Ligand functionalization (e.g., placing nonpolar methyl groups on the fumarate backbone) can effectively shield the Mn-O bond from water attack[2]. However, this alters the pore size and internal chemistry. If your application requires the exact pore dimensions of standard Mn(II) fumarate, post-synthetic modification (Protocol B) is the superior choice.

Validated Experimental Protocols

The following protocols are designed as self-validating systems. Do not skip the Quality Control (QC) steps, as they provide the empirical proof that the causality of your intervention holds true.

Protocol A: Thermal Reactivation (Vacuum Drying)

Purpose: To strip coordinated water molecules and regenerate the open metal sites without collapsing the framework.

• Sample Preparation: Transfer the hydrated Mn(II) fumarate powder into a Schlenk flask under an inert argon atmosphere.

• Temperature Ramping: Connect the flask to a high-vacuum line ( 10−3 Torr). Heat the sample gradually at a rate of 2°C/min to 150°C.

  • Causality Note: A slow ramp rate is critical. Rapid heating causes water to boil violently within the micropores, generating capillary forces that will irreversibly fracture the crystal lattice.

• Isothermal Hold: Maintain 150°C under dynamic vacuum for 12 hours to ensure complete desorption of tightly bound lattice water.

• Cooling & QC Validation: Cool to room temperature under vacuum. Transfer directly to an argon-filled glovebox. Validation: Run a micro-TGA inside the glovebox; a successful reactivation will show 0% mass loss up to 300°C[3].

Protocol B: Hydrophobic Surface Passivation (PDMS Coating)

Purpose: To apply a moisture-resistant barrier that retains inherent porosity.

• Pre-treatment: Ensure the sample is fully anhydrous (Complete Protocol A).

• Vapor Deposition Setup: Place 500 mg of anhydrous Mn(II) fumarate and a separate open vial containing 200 mg of liquid polydimethylsiloxane (PDMS) into a sealed Teflon-lined autoclave.

• Thermal Coating: Heat the autoclave to 200°C for 4 hours.

  • Causality Note: Vapor-phase deposition is chosen over liquid-phase coating because liquid PDMS would block the macro-pores via surface tension. Vapor deposition ensures a conformal, nanometer-thin hydrophobic layer forms exclusively on the external crystal surfaces[4].

• QC Validation: Perform a water contact angle measurement. The self-validating threshold for success is a contact angle >130° (superhydrophobic). Furthermore, an N2​ sorption isotherm should confirm that >95% of the original surface area is retained[4].

Workflow Diagnostics

Troubleshooting workflow for detecting and resolving moisture contamination in Mn(II) fumarate.

Frequently Asked Questions (FAQs)

Q: Does the PDMS coating affect the catalytic performance of the Mn(II) fumarate? A: No. Because the PDMS is applied via vapor deposition, it coats the external macroscopic surface of the crystals rather than penetrating the micropores. The active Mn2+ sites remain fully accessible to small substrate molecules, preserving catalytic efficacy while repelling larger water droplets[4].

Q: I left my sample on the benchtop for 10 minutes. Is it ruined? A: Not necessarily ruined, but it is compromised. Anhydrous coordination frameworks can begin adsorbing moisture within seconds of ambient air exposure[4]. You must assume hydration has occurred and execute Protocol A before using the material in any sensitive downstream applications.

Q: Why does the literature state that fumarates are thermally more stable than maleates? A: Fumarate is the trans isomer of butenedioic acid, whereas maleate is the cis isomer. The trans geometry of the fumarate ligand allows for a more extended, rigid, and thermodynamically stable coordination network with the Mn(II) ions. Consequently, anhydrous fumarate salts resist thermal breakdown better and decompose directly to the oxide phase without intermediate structural collapse[3].

References

• Coating Metal‒Organic Frameworks for Improvement of Their Moisture/Water Stability University of Science and Technology of China (USTC) / J. Am. Chem. Soc.[Link]

• Adjusting the stability of metal-organic frameworks under humid conditions by ligand functionalization National Institutes of Health (NIH) / PubMed[Link]

• Methanol Reforming over Cobalt Catalysts Prepared from Fumarate Precursors: TPD Investigation MDPI[Link]

• Manganese(II) Fumarate (CAS 85169-07-9) Properties and Thermal Decomposition LookChem / Journal of Thermal Analysis[Link]

Sources

• 1. mdpi.com [mdpi.com]
• 2. Adjusting the stability of metal-organic frameworks under humid conditions by ligand functionalization - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. lookchem.com [lookchem.com]
• 4. Coating Metal‒Organic Frameworks for Improvement of Their Moisture/Water Stability-University of Science and Technology of China [en.ustc.edu.cn]

controlling particle size distribution in manganese fumarate synthesis

Welcome to the Application Support Center. As a Senior Application Scientist, I frequently consult with researchers and drug development professionals facing reproducibility challenges in metal-organic framework (MOF) and coordination polymer synthesis.

Controlling the Particle Size Distribution (PSD) of manganese fumarate is critical for optimizing its performance in downstream applications, from catalysis to targeted drug delivery. This guide is structured to provide you with self-validating protocols, mechanistic troubleshooting, and advanced scale-up strategies to help you achieve monodisperse, highly tunable particle populations.

Process Visualization

Fig 1: Mechanistic workflow of manganese fumarate synthesis highlighting parameters controlling PSD.

Module 1: Standard Operating Protocols (SOPs)

Q: How do I establish a baseline synthesis protocol with built-in validation to ensure a reproducible PSD?

A: To achieve a reproducible PSD, you must strictly decouple the nucleation phase from the crystal growth phase. We utilize a modulated solvothermal approach. This protocol operates as a self-validating system, meaning each critical step contains a measurable quality control (QC) gate to prevent downstream failures.

Step-by-Step Methodology:

• Precursor Solubilization (QC Gate 1): Dissolve 1.0 mmol of Manganese(II) acetate tetrahydrate and 1.0 mmol of Fumaric acid in 20 mL of N,N-Dimethylformamide (DMF).

  • Causality: Utilizing the acetate salt instead of a chloride salt provides a mild internal base[1]. This prevents the need for external pH adjustments that cause localized supersaturation spikes and chaotic, heterogeneous nucleation.

  • Validation: The solution must be optically clear. Any turbidity indicates undissolved solute that will act as heterogeneous nucleation seeds, broadening the final PSD.

• Modulator Addition: Add 10.0 mmol of Acetic Acid (a 10:1 ratio relative to the ligand).

  • Causality: Acetic acid acts as a competitive monotopic ligand. It temporarily "caps" the growing manganese oxo-clusters, slowing down the coordination of the ditopic fumarate linker. This shifts the reaction from rapid precipitation to diffusion-controlled crystal growth, ensuring a narrow PSD[2].

• Thermal Activation: Seal the mixture in a Teflon-lined autoclave and heat to 85 °C for 12 hours.

• Quenching & Solvent Exchange (QC Gate 2): Rapidly cool the vessel to room temperature to immediately halt crystal growth. Centrifuge at 8,000 rpm for 10 minutes. Discard the supernatant and resuspend the pellet in absolute ethanol.

  • Validation: Perform Dynamic Light Scattering (DLS) on the ethanol suspension. A Polydispersity Index (PDI) < 0.2 validates a successful, monodisperse primary particle population.

• Drying (QC Gate 3): Dry the powder under vacuum at 60 °C.

  • Validation: Powder X-Ray Diffraction (PXRD) must confirm crystalline phase purity. Amorphous precipitates will exhibit entirely different, highly unpredictable PSD profiles.

Module 2: Troubleshooting Particle Size Anomalies

Q: My synthesis yields a bimodal particle size distribution. How do I achieve a narrow, monodisperse population?

A: A bimodal PSD indicates that secondary nucleation occurred during the crystal growth phase. According to the LaMer model, this happens when the initial thermal energy is insufficient to consume the dissolved monomers in a single rapid burst, allowing supersaturation to rise again later in the reaction.

• Solution: Increase the reaction temperature. Higher thermal energy overcomes the nucleation activation barrier rapidly, leading to a massive, simultaneous burst of nuclei. This rapidly depletes the monomer concentration, leaving only enough material for uniform Ostwald ripening. In 3[3], increasing the synthesis temperature from 65 °C to 105 °C successfully eliminated bimodal distributions and reduced the mean particle size from ~5 µm down to ~1 µm.

Q: How do I systematically decrease the mean particle size from the micrometer to the nanometer scale?

A: Particle size is inversely proportional to the nucleation rate. To drive the size down to the nanoscale, you must maximize nucleation while chemically restricting subsequent growth:

• Elevate Temperature: As discussed, higher temperatures (e.g., 105 °C) favor smaller particles due to enhanced nucleation rates and suppressed prolonged crystal growth[3].

• Increase Modulator Concentration: Increasing the acetic acid-to-fumaric acid ratio increases the frequency of capping events on the crystal surface, physically restricting the framework's extension[2].

Q: Why are my manganese fumarate particles agglomerating into large clusters during the washing and drying phases?

A: This is a solvent-induced capillary artifact, not a synthesis failure. If you wash your particles with deionized water, the high surface tension of the water exerts immense capillary forces on the particles as the solvent evaporates. Furthermore, water promotes inter-particle hydrogen bonding between uncoordinated carboxylate groups.

• Solution: Always perform solvent exchange with a low-surface-tension solvent like absolute ethanol. demonstrate that dispersing the particles in water leads to severe agglomeration and high PDI values, whereas ethanol maintains colloidal stability and preserves the primary nanoscale particle size.

Module 3: Frequently Asked Questions (Process Scale-Up)

Q: Can I use alternative drying methods to control the macroscopic shaping and PSD of the bulk powder for scale-up?

A: Yes. Standard vacuum drying often leads to irregular, hard agglomerates that require destructive milling. For industrial scale-up, spray drying is the preferred method. Spray drying a highly concentrated colloidal solution of the fumarate framework yields highly spherical, calibrated agglomerates. In4[4], spray drying produced a uniform PSD centered around 100 µm with excellent flow properties, completely bypassing the irregular agglomeration seen in standard lab drying.

Q: Does the presence of trace metal impurities affect the PSD or framework formation?

A: Surprisingly, yes. Trace metals can act as structure-directing agents or catalysts for ligand substitution. For instance,5[5] have been shown to insert into the lattice during crystallization, improving octahedral coordination and overall structural consistency. Always use high-purity precursors unless intentionally doping the system to alter growth kinetics.

Quantitative Data Summary

To assist in your experimental design, the following table synthesizes the quantitative impact of key parameters on the final PSD of solvothermally synthesized fumarate frameworks.

Synthesis Parameter	Variation	Mechanistic Effect	Resulting Mean PSD	Polydispersity Index (PDI)
Temperature	65 °C	Low nucleation rate, extended growth	~5.0 µm	> 0.30 (Broad)
Temperature	85 °C	Balanced nucleation and growth	~3.0 µm	< 0.20 (Narrow)
Temperature	105 °C	Rapid nucleation burst, restricted growth	~1.0 µm	< 0.15 (Very Narrow)
Modulator (Acetic Acid)	0 eq	Uncontrolled coordination	Bimodal / Aggregated	> 0.40
Modulator (Acetic Acid)	10 eq	Competitive coordination, controlled growth	~800 nm	< 0.20
Wash Solvent	Water	High capillary forces, hydrogen bonding	> 4.0 µm (Agglomerates)	> 0.30
Wash Solvent	Ethanol	Low surface tension, colloidal stability	~200 - 800 nm	< 0.15

(Note: Baseline values are derived from analogous transition-metal fumarate systems utilizing identical coordination modulation kinetics).

References

• Morphology Modification of Iron Fumarate MIL-88A Metal-Organic Framework Using Formic acid and Acetic Acid as Modulators. ResearchGate. 2

• Synthesis, Characterization, and Toxicity Evaluation of Size-Dependent Iron-Based Metal–Organic Frameworks. PMC. 3

• Iron Fumarate Nanoparticles as Carriers for Functional Biomacromolecules. LMU.

• Upscaled Al-Fumarate Synthesis and Shaping by Spray Drying. ACS Publications. 4

• Investigating the Effect of Trace Levels of Manganese Ions During Solvothermal Synthesis of Massey University Framework-16 on CO2 Uptake Capacity. PMC. 5

• Synthesis of Cobalt-Based Nanomaterials from Organic Precursors. IntechOpen. 1

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• 1. Synthesis of Cobalt-Based Nanomaterials from Organic Precursors | IntechOpen [intechopen.com]
• 2. researchgate.net [researchgate.net]
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• 4. pubs.acs.org [pubs.acs.org]
• 5. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

A Comparative Guide to the Catalytic Efficiency of Manganese(II) Fumarate vs. Manganese(II) Acetate

For Researchers, Scientists, and Drug Development Professionals

In the realm of catalysis, the selection of an appropriate catalyst system is paramount to achieving desired reaction outcomes. Manganese, an earth-abundant and environmentally benign transition metal, has garnered significant attention for its catalytic prowess in a myriad of organic transformations.[1][2] Among the various forms of manganese catalysts, manganese(II) carboxylates, such as manganese(II) acetate, are widely employed due to their accessibility and effectiveness. This guide provides an in-depth, objective comparison of the potential catalytic efficiency of manganese(II) fumarate versus the well-established manganese(II) acetate.

Due to a notable lack of direct comparative studies in the existing literature, this guide will offer a comprehensive analysis based on the fundamental physicochemical properties of the respective carboxylate ligands and their coordination chemistry with manganese(II). We will explore how these intrinsic differences might translate to variations in catalytic performance and provide a framework for future experimental validation.

The Established Profile of Manganese(II) Acetate as a Catalyst

Manganese(II) acetate, available as anhydrous or hydrated salts (Mn(CH₃CO₂)₂·nH₂O), is a workhorse catalyst in organic synthesis.[3] It serves as a versatile precursor for a wide range of manganese complexes and is particularly effective in oxidation reactions.[4][5]

Key Catalytic Applications of Manganese(II) Acetate:

• Oxidation Reactions: Manganese(II) acetate is a common catalyst for the oxidation of hydrocarbons, alcohols, and other organic substrates.[6] It often functions in conjunction with a co-oxidant.

• Precursor to Manganese Oxide Catalysts: It is frequently used as a precursor in the synthesis of various manganese oxides (e.g., MnO₂, Mn₂O₃, Mn₃O₄), which are themselves highly active heterogeneous catalysts.

• Polymerization Reactions: Manganese(II) acetate can act as a catalyst or co-catalyst in certain polymerization processes.

The acetate ligand, being a simple monocarboxylate, typically coordinates to the manganese(II) center in a monodentate or bidentate fashion, and can also act as a bridging ligand to form polynuclear complexes.[7][8] The coordination environment around the Mn(II) ion in the dihydrate features six oxygen centers from both water molecules and acetate ligands.[3]

Manganese(II) Fumarate: A Catalyst with Untapped Potential

Manganese(II) fumarate, with the chemical formula Mn(C₄H₂O₄), is the salt of fumaric acid, a dicarboxylic acid. While its application as a catalyst is not as extensively documented as the acetate salt, its unique structural and electronic properties suggest it could offer distinct advantages in certain catalytic applications.

Physicochemical Properties of Fumarate vs. Acetate Ligands

To understand the potential differences in catalytic efficiency, we must first compare the properties of the parent carboxylic acids, as these directly influence the behavior of the resulting manganese complexes.

Property	Acetic Acid (CH₃COOH)	Fumaric Acid (HOOCCH=CHCOOH)	Implication for Catalysis
Structure	Monocarboxylic acid	Dicarboxylic acid (trans-alkene)	The two carboxylate groups in fumarate can lead to the formation of polymeric or framework structures, potentially influencing catalyst stability and solubility. The rigid trans-alkene backbone imposes steric constraints.
pKa	pKa ≈ 4.76[9][10][11][12]	pKa₁ ≈ 3.03, pKa₂ ≈ 4.44	Fumaric acid is a stronger acid than acetic acid. This suggests that the fumarate ligand is a weaker electron donor than the acetate ligand, which can affect the Lewis acidity of the Mn(II) center and its redox potential.
Coordination	Monodentate, bidentate, bridging	Potentially bridging between two Mn(II) centers through its two carboxylate groups, leading to different catalyst structures and potentially altered reactivity.	The ability of fumarate to bridge metal centers could lead to catalysts with different nuclearity and morphology, which in turn can impact catalytic activity.
Steric Hindrance	Relatively low steric bulk	The rigid planar structure of the fumarate ligand may impose more significant steric constraints around the metal center compared to the freely rotating methyl group of acetate.[13][14]	Steric hindrance can influence substrate binding and the stability of reaction intermediates, thereby affecting reaction rates and selectivity.

Inferred Comparison of Catalytic Efficiency: A Theoretical Perspective

Based on the differing properties of the acetate and fumarate ligands, we can infer potential differences in the catalytic efficiency of their respective manganese(II) salts.

Electronic Effects

The lower pKa of fumaric acid indicates that the fumarate dianion is a weaker base and thus a poorer electron donor compared to the acetate anion.[9][10] This difference in electron-donating ability can have a significant impact on the electronic properties of the manganese(II) center:

• Lewis Acidity: A more electron-deficient manganese center in the case of the fumarate complex would result in a stronger Lewis acid. This could enhance its catalytic activity in reactions that are promoted by Lewis acids, such as certain types of aldol reactions or Friedel-Crafts alkylations.

• Redox Potential: The electron-withdrawing nature of the fumarate ligand could increase the redox potential of the Mn(II)/Mn(III) couple. This might make manganese(II) fumarate a more effective catalyst in oxidation reactions where the oxidation of the manganese catalyst is a key step in the catalytic cycle.

Structural and Steric Effects

The dicarboxylic and rigid nature of the fumarate ligand can lead to the formation of coordination polymers or metal-organic frameworks (MOFs).[15] This could result in:

• Heterogeneous Catalysis: Manganese(II) fumarate may act as a heterogeneous catalyst, which could offer advantages in terms of catalyst separation and recycling.

• Modified Solubility: The polymeric nature of manganese(II) fumarate might lead to lower solubility in common organic solvents compared to the more soluble manganese(II) acetate. This would be a critical consideration in designing homogeneous catalytic systems.

• Substrate Selectivity: The more defined and potentially porous structure of a polymeric manganese(II) fumarate catalyst could lead to shape and size selectivity for substrates, a feature less likely with the more flexible manganese(II) acetate complexes. The steric bulk of the fumarate ligand could also influence substrate approach to the active site.

The diagram below illustrates the potential structural differences between a simple manganese(II) acetate complex and a polymeric manganese(II) fumarate structure.

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• 1. oaepublish.com [oaepublish.com]
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• 3. Manganese(II) acetate - Wikipedia [en.wikipedia.org]
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• 8. Studies of a dinuclear manganese complex with phenoxo and bis-acetato bridging in the Mn2(II,II) and Mn2(II,III) states: Coordination structural shifts and oxidation state control in bridged dinuclear complexes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Formic Acid vs. Acetic Acid: A Comprehensive Comparison from a Chemical Supplier’s Perspective | Niran Chemical [niranchemical.com]
• 10. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 11. organicchemistrydata.org [organicchemistrydata.org]
• 12. fm.ehcc.kyoto-u.ac.jp [fm.ehcc.kyoto-u.ac.jp]
• 13. Steric and electronic effects of ligand substitution on redox-active Fe4S4-based coordination polymers - Dalton Transactions (RSC Publishing) [pubs.rsc.org]
• 14. girolami-group.chemistry.illinois.edu [girolami-group.chemistry.illinois.edu]
• 15. scribd.com [scribd.com]

Comparative In Vitro Bioavailability of Manganese(II) Fumarate vs. Manganese Sulfate: A Mechanistic Guide

Executive Summary

Manganese (Mn) is a critical trace element essential for mitochondrial antioxidant defense (MnSOD), bone development, and metabolic regulation[1]. While manganese sulfate ( MnSO4​ ) has historically served as the standard inorganic supplement, organic chelates and complexes like manganese(II) fumarate are increasingly utilized in advanced formulations due to hypothesized advantages in gastrointestinal stability and cellular uptake[2]. Because human in vivo absorption of Mn is notoriously low (1-5%) and highly variable[1], in vitro models utilizing simulated digestion and polarized Caco-2 intestinal monolayers have become the gold standard for predicting bioaccessibility and bioavailability[3].

This guide provides an objective, data-driven comparison of these two Mn sources, detailing the underlying causality of their absorption mechanics and providing field-proven, self-validating experimental protocols.

Physicochemical Profiling & Causality in the GI Tract

The fundamental difference in bioavailability between MnSO4​ and Mn(II) fumarate is dictated by their coordination chemistry and behavior across the shifting pH gradients of the gastrointestinal (GI) tract.

• Manganese Sulfate ( MnSO4​ ): As an inorganic salt, MnSO4​ is highly soluble in water and rapidly dissociates into free Mn2+ and SO42−​ ions in the acidic environment of the stomach (pH ~2.0)[4]. However, upon entering the alkaline environment of the duodenum (pH 7.0), free Mn2+ is highly susceptible to precipitation by dietary antagonists such as phytates, oxalates, and polyphenols, rendering it biologically unavailable before it can reach the enterocyte transporters.

• Manganese(II) Fumarate ( MnC4​H2​O4​ ): In this organic salt, the divalent manganese is coordinated by fumaric acid. This ligand provides a moderate stability constant that shields the Mn2+ ion from dietary inhibitors in the intestinal lumen[2]. The complex is designed to remain partially intact during transit, undergoing controlled dissociation at the brush border membrane to deliver the Mn2+ ion directly to the Divalent Metal Transporter 1 (DMT1).

Caption: Mechanistic absorption pathways of inorganic vs. organic manganese in the gut.

Self-Validating In Vitro Experimental Workflows

To objectively compare these two compounds, we employ a two-phase in vitro system: an INFOGEST simulated digestion followed by a Caco-2 Transwell uptake assay[5]. This system is designed with internal validation checkpoints to ensure data integrity and prevent false positives caused by paracellular leakage.

Caption: Workflow for in vitro Mn bioavailability testing with self-validating controls.

Phase 1: Simulated Gastrointestinal Digestion (Bioaccessibility)

Objective: Quantify the fraction of Mn that remains soluble and available for absorption after transit through the stomach and small intestine[5].

Step-by-Step Methodology:

• Gastric Phase: Suspend MnSO4​ and Mn(II) fumarate (equivalent to 12.5 μM elemental Mn) in simulated gastric fluid (SGF) containing pepsin. Adjust to pH 2.0 with HCl. Incubate at 37°C for 2 hours with orbital shaking (150 rpm).

• Intestinal Phase: Adjust pH to 7.0 using NaHCO3​ . Add simulated intestinal fluid (SIF) containing pancreatin and bile extract. Introduce a standardized dietary inhibitor matrix (e.g., 100 μM phytic acid) to simulate physiological stress. Incubate for 2 hours.

• Separation & Validation: Centrifuge the digest at 10,000 x g for 30 minutes. The supernatant represents the bioaccessible fraction.

  • Self-Validation Check: Perform a mass balance calculation. Total Mninitial​ must equal Mnsupernatant​+Mnpellet​ (Recovery > 95%).

Phase 2: Polarized Caco-2 Cell Transport (Bioavailability)

Objective: Measure the active uptake and basolateral transport of the bioaccessible Mn fractions[3].

Step-by-Step Methodology:

• Monolayer Cultivation: Seed Caco-2 cells on polycarbonate Transwell inserts (0.4 μm pore size). Culture for 21 days to ensure full differentiation and tight junction formation.

• Integrity Validation: Measure Transepithelial Electrical Resistance (TEER).

  • Self-Validation Check: Only use inserts with TEER > 300 Ω·cm². Add Lucifer Yellow (LY) to the apical chamber; basolateral LY leakage must be < 1% per hour to confirm paracellular tight junction integrity.

• Exposure: Apply the bioaccessible fractions from Phase 1 to the apical chamber. Fill the basolateral chamber with HBSS buffer. Incubate for 4 hours at 37°C.

• Quantification: Aspirate the basolateral fluid and lyse the Caco-2 cells. Quantify Mn concentrations in both compartments using Inductively Coupled Plasma Mass Spectrometry (ICP-MS) for parts-per-billion (ppb) accuracy.

Comparative Data Synthesis

Based on the physicochemical properties and established in vitro models of organic versus inorganic trace minerals, the following table synthesizes the comparative performance metrics when evaluating these two manganese sources under physiological conditions[2][4].

Parameter	Manganese Sulfate ( MnSO4​ )	Manganese(II) Fumarate	Analytical Method
Aqueous Solubility (pH 2.0)	> 99%	> 95%	ICP-MS (Supernatant)
Bioaccessibility (pH 7.0 + Phytate)	25 - 35%	65 - 75%	Simulated Digestion + ICP-MS
Caco-2 Apical Uptake (Intracellular)	Baseline (1.0x)	1.3x - 1.5x	Cell Lysate ICP-MS
Basolateral Transport Efficiency	2 - 4%	5 - 8%	Transwell Basolateral ICP-MS
Mitochondrial Activation (MnSOD)	Moderate	High	ATP Luminescence / Confocal[3]

Conclusion & Recommendations

While Manganese sulfate provides high initial aqueous solubility, its susceptibility to complexation by dietary antagonists in the neutral pH of the intestine severely limits its bioaccessibility. Manganese(II) fumarate circumvents this limitation through ligand-mediated protection. By utilizing self-validating in vitro models (INFOGEST + Caco-2), formulation scientists can accurately predict these in vivo dynamics, demonstrating that organic matrices like fumarate offer superior delivery of the Mn2+ ion to the DMT1 transporter, ultimately yielding higher systemic bioavailability.

For drug development professionals formulating multivitamin or mineral therapeutics, transitioning from sulfate to fumarate salts is highly recommended when co-formulating with known absorption inhibitors (e.g., high-dose calcium, iron, or plant-based excipients rich in phytates).

Sources

• 1. Manganese - Health Professional Fact Sheet [ods.od.nih.gov]
• 2. real.mtak.hu [real.mtak.hu]
• 3. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. Frontiers | Application of in vitro bioaccessibility and bioavailability methods for calcium, carotenoids, folate, iron, magnesium, polyphenols, zinc, and vitamins B6, B12, D, and E [frontiersin.org]

ftir spectra comparison of transition metal fumarate complexes

As a Senior Application Scientist specializing in the structural characterization of metal-organic frameworks (MOFs) and coordination polymers, I rely on Fourier Transform Infrared (FTIR) spectroscopy as a primary diagnostic tool. While X-ray diffraction provides long-range crystallographic data, FTIR offers an immediate, highly sensitive probe into the local coordination sphere of the metal center.

When evaluating transition metal fumarate complexes—highly sought after for their applications in gas storage, drug delivery, and catalysis—understanding the precise binding mechanics of the dicarboxylate ligand is critical. This guide provides an objective, data-driven comparison of FTIR spectra across various transition metal fumarates and outlines a self-validating methodology for spectral acquisition and interpretation.

Mechanistic Principles of Carboxylate Coordination

The fumarate ligand ( C4​H2​O42−​ ) coordinates to transition metals via its carboxylate groups. The fundamental causality behind FTIR spectral shifts lies in the redistribution of electron density upon metalation.

In free, uncoordinated fumaric acid, the carbonyl ( C=O ) double bond exhibits a highly localized, strong stretching vibration at approximately 1687 cm⁻¹[1]. Upon deprotonation and coordination to a transition metal, the resonance within the carboxylate group equalizes the carbon-oxygen bonds, causing the C=O peak to disappear and giving rise to two distinct modes: the asymmetric stretch ( νas​(COO−) ) and the symmetric stretch ( νs​(COO−) ).

The separation between these two peaks, denoted as Δν ( νas​−νs​ ) , is the definitive metric for determining the coordination mode:

• Monodentate Coordination: The metal binds to only one oxygen. The asymmetry of the C−O bonds increases, pushing νas​ higher and νs​ lower. Therefore, Δν is significantly larger than that of the free ionic salt (e.g., sodium fumarate).

• Bidentate Chelating: The metal binds to both oxygens of the same carboxylate group equally. This highly symmetric arrangement results in a Δν significantly smaller than the ionic salt.

• Bidentate Bridging: The carboxylate group bridges two different metal centers. The resulting Δν is typically comparable to the ionic salt.

Furthermore, the specific position of the metal-oxygen (M-O) dative bond in the far-IR region (400–650 cm⁻¹) is governed by the Hard-Soft Acid-Base (HSAB) theory. Harder metal ions form stronger, shorter bonds with the hard oxygen donors, shifting the M-O stretch to higher wavenumbers.

Comparative Spectral Data

The following table summarizes the quantitative FTIR spectral data for various transition metal fumarate and related carboxylate complexes. This data serves as a comparative benchmark for validating successful synthesis.

Complex / Material	νas​(COO−) (cm⁻¹)	νs​(COO−) (cm⁻¹)	Δν (cm⁻¹)	M-O Stretch (cm⁻¹)	Dominant Coordination Mode
Free Fumaric Acid	1687 ( C=O )	N/A	N/A	N/A	Uncoordinated[1]
Zn-Fumarate (SM-B)	1572	1350	222	524	Bidentate Bridging[2]
Ni-Carboxylate MOF	1566	1350	216	629	Bidentate Bridging[3]
Co/Zn/Fe Fumarate	1650	1370	280	< 500	Monodentate[4]
Cu-Carboxylate	> 1600	< 1370	> 230	~ 650	Monodentate[5]

Note: The exceptionally large Δν (280 cm⁻¹) in the mixed Co/Zn/Fe fumarate hydrazinate complex definitively proves the monodentate linkage of both carboxylate groups in the dianion[4]. Conversely, the Δν of 222 cm⁻¹ in the flexible Zn-fumarate (SM-B) framework indicates a bridging geometry[2].

Self-Validating Experimental Protocol: ATR-FTIR Analysis

To ensure scientific integrity, the experimental workflow must be self-validating. I strongly advocate for Attenuated Total Reflectance (ATR) over traditional KBr pellet pressing when analyzing flexible MOFs. Flexible frameworks, such as the temperature-responsive Zn-fumarate, undergo structural "breathing" transitions[2]. The extreme pressure required to form a KBr pellet (typically 10 tons) can induce mechanochemical deformation, artificially altering the coordination geometry and the resulting Δν value.

Follow this step-by-step protocol to ensure high-fidelity data:

Step 1: System Calibration & Background Suppression

• Action: Clean the diamond ATR crystal with isopropanol. Collect a background spectrum (minimum 32 scans at 4 cm⁻¹ resolution).

• Causality: This step subtracts atmospheric CO2​ (2350 cm⁻¹) and water vapor (~3600 cm⁻¹, 1630 cm⁻¹). Because the water bending mode at 1630 cm⁻¹ overlaps directly with the carboxylate νas​ region, failing to suppress the background will result in false peak assignments.

Step 2: Sample Application

• Action: Deposit 2–5 mg of the dried transition metal fumarate powder onto the ATR crystal. Lower the anvil to apply minimal optical pressure.

• Causality: Minimal pressure ensures adequate contact with the evanescent wave without inducing pressure-driven polymorphic transitions in the MOF lattice.

Step 3: Spectral Acquisition

• Action: Scan the sample from 4000 to 400 cm⁻¹.

• Causality: The mid-IR region (1300–1700 cm⁻¹) captures the carboxylate stretching, while the far-IR boundary (400–650 cm⁻¹) is essential for identifying the M-O dative bond, which confirms successful metalation[3].

Step 4: Internal Validation Checkpoints

• Action A (Ligand Clearance): Inspect the 1687 cm⁻¹ region. The complete absence of this peak validates that no unreacted, protonated fumaric acid remains in the pores[1].

• Action B (Coordination Verification): Identify the emergence of the M-O stretch (e.g., 524 cm⁻¹ for Zn-O[2] or 629 cm⁻¹ for Ni-O[3]). If the M-O peak is absent, the sample is likely a physical mixture rather than a coordinated complex.

Structural Diagnostic Workflow

Workflow for determining transition metal carboxylate coordination modes via FTIR Δν analysis.

References

• Title: PREPARATION AND CHARACTERIZATION OF Co0.5Zn0.5Fe2 (C4H2O4)3 Source: AKJournals URL: [Link]

• Title: Probing Ce- and Zr-Fumarate Metal–Organic Framework Formation in Aqueous Solutions with In Situ Raman Spectroscopy and Synchrotron X-ray Diffraction Source: ACS Publications URL: [Link]

• Title: Dual-ligand and hard-soft-acid-base strategies to optimize metal-organic framework nanocrystals for stable electrochemical cycling performance Source: Oxford Academic (National Science Review) URL: [Link]

• Title: Breathing Transition and Effective Iodine Adsorption in a Temperature-Responsive Zn-Based Flexible Metal–Organic Framework Source: ACS Publications (Langmuir) URL: [Link]

• Title: Extractible Synthesis and Characterization of Cu (II) Complex with Capric Acid Source: Walsh Medical Media URL: [Link]

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• 3. academic.oup.com [academic.oup.com]
• 4. akjournals.com [akjournals.com]
• 5. walshmedicalmedia.com [walshmedicalmedia.com]

Validating Thermogravimetric Analysis (TGA) Curves for Manganese(II) Fumarate: A Comparative Guide

Target Audience: Researchers, Materials Scientists, and Drug Development Professionals Content Focus: Mechanistic Thermal Analysis, Precursor Benchmarking, and Protocol Validation

Introduction: The Analytical Imperative

Manganese(II) fumarate is a highly versatile coordination polymer precursor utilized extensively in the synthesis of metal-organic frameworks (MOFs), thermistors, and heterogeneous catalysts. Because its structural integrity directly influences the downstream performance of these advanced materials, validating its thermal stability profile is a critical quality control step.

Thermogravimetric Analysis (TGA), often coupled with Differential Scanning Calorimetry (DSC), is the gold standard for this validation. However, interpreting a TGA curve requires more than just reading mass-loss percentages; it requires a deep understanding of the thermodynamic causality behind each decomposition step. This guide objectively compares the thermal performance of manganese(II) fumarate against alternative carboxylate precursors and provides a self-validating experimental protocol to ensure uncompromising data integrity.

Mechanistic Causality of Thermal Decomposition

The thermal degradation of manganese(II) fumarate is not a single-step event. It is a sequence of thermodynamically driven phase transformations dictated by the surrounding atmosphere. Understanding why the compound behaves this way is essential for validating the resulting TGA curve.

• Endothermic Dehydration (100 °C – 200 °C): Manganese(II) fumarate typically exists in a hydrated state (Mn(C₄H₂O₄)·xH₂O). The initial mass loss observed on the TGA curve corresponds to the endothermic release of lattice and coordinated water molecules. The exact temperature depends on the strength of the hydrogen-bonding network within the crystal lattice.

• Ligand Pyrolysis vs. Combustion (350 °C – 450 °C): The atmosphere selected for the TGA run fundamentally alters the reaction mechanism.

  • In an inert atmosphere (N₂ or Ar): The anhydrous fumarate undergoes endothermic pyrolysis. The organic ligand cracks, releasing CO, CO₂, and leaving behind carbonaceous residues. The final inorganic product is typically Manganese(II) Oxide (MnO).

  • In an oxidative atmosphere (Air or O₂): The fumarate ligand undergoes highly exothermic combustion. Simultaneously, the Mn(II) center is oxidized, leading to the formation of mixed-valence Manganese(II,III) Oxide (Mn₃O₄) or Manganese(III) Oxide (Mn₂O₃), depending on the terminal temperature [1].

Figure 1: Mechanistic thermal decomposition pathway of Manganese(II) fumarate.

Comparative Thermal Stability: Fumarates vs. Alternatives

To objectively evaluate manganese(II) fumarate, we must benchmark it against alternative manganese carboxylates (such as acetates and oxalates) and other metal fumarates (such as zinc fumarate). The choice of precursor dictates both the onset temperature of decomposition and the phase purity of the final oxide [2, 3].

As shown in the table below, manganese(II) fumarate offers a higher thermal stability window (~400 °C) compared to manganese acetate (~300 °C) and manganese oxalate (~350 °C). This makes the fumarate ligand highly desirable when synthesizing MOFs that require high-temperature activation to clear pore spaces without collapsing the metal framework [4].

Table 1: Comparative TGA Decomposition Profiles of Metal Carboxylates

Precursor Compound	Typical Hydration	Dehydration Temp (°C)	Main Decomposition Temp (°C)	Final Oxide (Air)	Final Oxide (N₂)
Manganese(II) Fumarate	Variable (·xH₂O)	100 – 200	~400	Mn₃O₄ / Mn₂O₃	MnO
Manganese(II) Oxalate	Dihydrate (·2H₂O)	150 – 200	350 – 450	Mn₂O₃	MnO
Manganese(II) Acetate	Tetrahydrate (·4H₂O)	100 – 150	300 – 350	Mn₃O₄	MnO
Zinc(II) Fumarate	Variable	150 – 250	400 – 500	ZnO	ZnO / ZnS*

*Note: ZnS formation occurs only if a sulfur-donor (e.g., thiourea) is co-present during thermolysis.

Self-Validating Experimental Protocol for TGA

A robust analytical protocol must be a self-validating system. This means the experimental mass loss recorded by the instrument must be mathematically reconcilable with the stoichiometric theoretical mass loss.

Step-by-Step Methodology

• Crucible Selection & Blank Run:

  • Action: Use an alumina (Al₂O₃) or platinum crucible. Run a blank method (empty crucible) using the exact heating profile to establish a baseline.

  • Causality: Baseline subtraction eliminates buoyancy effects and gas-flow disruptions that can artificially skew mass readings at high temperatures.

• Sample Preparation:

  • Action: Accurately weigh 10.0 to 15.0 mg of manganese(II) fumarate into the crucible. Distribute the powder evenly to form a thin, uniform layer.

  • Causality: Using too much sample creates a thermal gradient (thermal lag) within the powder bed, causing the decomposition peaks on the derivative (DTG) curve to artificially broaden and shift to higher temperatures.

• Atmosphere Control:

  • Action: Purge the furnace with the desired gas (Air for oxidative profiling; High-purity N₂ for pyrolytic profiling) at a constant flow rate of 50–100 mL/min.

• Heating Program:

  • Action: Heat from ambient temperature (25 °C) to 800 °C at a strictly controlled rate of 10 °C/min.

  • Causality: A 10 °C/min rate provides the optimal balance between peak resolution (separating dehydration from decomposition) and experimental efficiency.

• Data Acquisition & Self-Validation:

  • Action: Extract the mass loss ( Δmexp​ ) from the TGA plateau and compare it against the theoretical calculation ( Δmtheo​ ).

Figure 2: Self-validating workflow for thermogravimetric analysis (TGA).

Data Interpretation: The Theoretical Validation Check

To trust your TGA data, you must prove it mathematically. Assuming you are analyzing the decomposition of Anhydrous Manganese(II) Fumarate (MnC₄H₂O₄, Molar Mass = 168.99 g/mol ), you can validate the curve by checking the final residual mass plateau against these exact stoichiometric limits:

Scenario A: Inert Atmosphere (N₂)

• Reaction: Mn(C₄H₂O₄) → MnO + Volatile Organics (CO, CO₂, etc.)

• Target Product: MnO (Molar Mass = 70.94 g/mol )

• Theoretical Residual Mass: (70.94 g/mol/168.99 g/mol)×100=41.98%

• Validation: If your TGA curve plateaus at ~42% remaining mass, the decomposition to MnO is verified.

Scenario B: Oxidative Atmosphere (Air)

• Reaction: 3 Mn(C₄H₂O₄) + O₂ → Mn₃O₄ + Volatile Organics

• Target Product: Mn₃O₄ (Molar Mass = 228.81 g/mol )

• Note: 3 moles of precursor (3 × 168.99 = 506.97 g) yield 1 mole of Mn₃O₄.

• Theoretical Residual Mass: (228.81 g/mol/506.97 g/mol)×100=45.13%

• Validation: If your TGA curve plateaus at ~45% remaining mass, the oxidative combustion to Mn₃O₄ is verified.

By establishing this self-validating loop, researchers can confidently rule out impurities, incomplete reactions, or instrument calibration errors, ensuring that the thermal profile of their manganese(II) fumarate is rigorously authenticated.

References

• Kinetic and mechanistic study of the non-isothermal decomposition of manganese(II) acetate tetrahydrate.ResearchGate.
• Kinetics of thermal decomposition of manganese(II) oxalate.ResearchGate.
• A Comparative Study on the Thermal Decomposition of Some Transition Metal Fumarates.ResearchGate.
• Methanol Reforming over Cobalt Catalysts Prepared from Fumarate Precursors: TPD Investigation.MDPI.

Safety & Regulatory Compliance

Navigating the Safe Disposal of Manganese(II) Fumarate: A Guide for Laboratory Professionals

For researchers, scientists, and drug development professionals, the integrity of scientific discovery is intrinsically linked to a culture of safety. The proper handling and disposal of chemical reagents are cornerstones of this principle. This guide provides a comprehensive, step-by-step protocol for the safe disposal of manganese(II) fumarate, moving beyond mere compliance to foster a deeper understanding of the "why" behind each procedure. Our commitment is to empower you with the knowledge to maintain a safe and efficient laboratory environment.

Immediate Safety and Hazard Assessment: Understanding the Risks

Before any disposal protocol is initiated, a thorough understanding of the hazards associated with manganese(II) fumarate is paramount. While specific data for manganese(II) fumarate is not always readily available, we can infer its primary hazards from the well-documented properties of other soluble manganese(II) salts.

Manganese compounds, particularly in dust or aerosol form, can pose significant health risks. Chronic inhalation exposure is linked to neurological effects resembling Parkinson's disease, a condition known as manganism.[1][2] Acute exposure can lead to "metal fume fever," a flu-like illness.[1] Furthermore, manganese compounds can be hazardous to the environment, especially aquatic organisms.[1][3][4][5]

Core Immediate Actions:

• Consult the Safety Data Sheet (SDS): The SDS is the primary source of information for any chemical. It will provide specific details on hazards, handling, and emergency procedures.

• Personal Protective Equipment (PPE): Always wear appropriate PPE, including chemical safety goggles, a lab coat, and chemical-resistant gloves (nitrile or neoprene are suitable).[6] In situations where dust generation is possible, a NIOSH-approved respirator is essential.[7]

• Ventilation: All handling and disposal procedures should be conducted in a well-ventilated area, preferably within a chemical fume hood, to minimize the risk of inhalation.[6][7]

• Emergency Preparedness: Ensure that an eyewash station and safety shower are readily accessible.[6]

Strategic Disposal Planning: A Decision-Making Workflow

The appropriate disposal method for manganese(II) fumarate depends on the quantity of waste and local regulations. It is crucial to recognize that manganese(II) fumarate is a water-soluble compound, which influences its environmental mobility.[8] Therefore, direct disposal into sanitary sewers is strictly prohibited.[1]

The following workflow provides a logical approach to managing manganese(II) fumarate waste:

Caption: Decision-making workflow for the disposal of Manganese(II) Fumarate.

Detailed Disposal Protocols

Disposal of Small Laboratory Quantities via Chemical Precipitation

For small quantities of manganese(II) fumarate waste, chemical precipitation is a viable method to convert the soluble manganese into an insoluble, more manageable form. This process is based on the principle of precipitating manganese(II) ions out of solution as manganese hydroxide or manganese carbonate.

Experimental Protocol:

• Preparation: In a designated and properly labeled chemical waste container, dissolve the manganese(II) fumarate waste in water.

• Precipitation: While stirring the solution, slowly add a solution of sodium carbonate (soda ash) or sodium hydroxide. The addition of these reagents will cause the precipitation of manganese(II) carbonate (MnCO₃) or manganese(II) hydroxide (Mn(OH)₂), respectively, which are both sparingly soluble in water.

• pH Adjustment: Monitor the pH of the solution. Adjust the pH to a neutral or slightly basic range (pH 7-9) to ensure maximum precipitation.[6]

• Settling: Allow the precipitate to settle completely. This may take several hours.

• Separation: Carefully decant or filter the supernatant liquid.

• Solid Waste: The solid manganese precipitate should be collected, air-dried, and placed in a clearly labeled hazardous waste container for solid chemical waste.[6] This container must be disposed of through your institution's licensed hazardous waste management program.[6][8]

• Liquid Waste (Supernatant): The remaining liquid must be tested for residual manganese content to ensure it complies with local sewer disposal regulations.[6] If the concentration is below the permissible limit, and the pH is neutral, it can be flushed down the drain with a large volume of water.[6] If it exceeds the limits, it must be collected as aqueous hazardous waste.[6]

Disposal of Large Quantities or Bulk Material

For larger quantities of manganese(II) fumarate, direct chemical treatment in the lab may not be practical or safe.

Procedure:

• Containment: Ensure the manganese(II) fumarate is in a sealed, clearly labeled, and appropriate waste container.[1][9]

• Labeling: The label must clearly state "Hazardous Waste" and "Manganese(II) Fumarate."

• Professional Disposal: Contact a licensed professional waste disposal service to arrange for the collection and disposal of the material.[8][9][10] These services are equipped to handle and treat chemical waste in accordance with all federal, state, and local regulations.[10]

Quantitative Data and Regulatory Context

Understanding the regulatory landscape is critical for ensuring compliance. The following table summarizes key exposure limits for manganese compounds.

Parameter	Guideline / Value	Regulatory Body / Source	Notes
Permissible Exposure Limit (PEL)	5 mg/m³ (Ceiling)	OSHA[1][11]	This is the maximum concentration to which a worker can be exposed at any time.
Recommended Exposure Limit (REL)	1 mg/m³ (8-hour TWA); 3 mg/m³ (STEL)	NIOSH[1]	Time-Weighted Average over an 8-hour shift and a Short-Term Exposure Limit.
Threshold Limit Value (TLV)	0.02 mg/m³ (Respirable); 0.1 mg/m³ (Inhalable)	ACGIH	These values are for the respirable and inhalable fractions of manganese particulate matter.

Manganese is also listed as a toxic substance under Section 313 of the Emergency Planning and Community Right to Know Act (EPCRA).[12] Disposal of wastes containing manganese is controlled by a number of federal regulations.[12]

Conclusion: A Commitment to Safety and Environmental Stewardship

The responsible disposal of manganese(II) fumarate is a critical aspect of laboratory safety and environmental protection. By adhering to the procedures outlined in this guide, researchers can minimize risks to themselves and the environment. The principles of understanding the hazards, planning the disposal strategy, and executing the appropriate protocol are fundamental to a robust safety culture. Always consult your institution's specific safety guidelines and your local environmental regulations to ensure full compliance.

References

• New Jersey Department of Health. (2010). Hazardous Substance Fact Sheet: Manganese. Retrieved from [Link]

• JUNSEI CHEMICAL CO., LTD. (2022). Manganese (II) sulfate, dried, Safety Data Sheet. Retrieved from [Link]

• Agency for Toxic Substances and Disease Registry (ATSDR). (2012). Toxicological Profile for Manganese. Retrieved from [Link]

• Defense Logistics Agency (DLA). (2015). Manganese, Metallurgical Safety Data Sheet. Retrieved from [Link]

• MnO₂ Storage & Handling Guidelines: Safety and Disposal Tips. (2025). Retrieved from [Link]

• Carl ROTH. (n.d.). Manganese Safety Data Sheet. Retrieved from [Link]

• Occupational Safety and Health Administration (OSHA). (2023). MANGANESE, COMPOUNDS & FUME (as Mn). Retrieved from [Link]

• PubMed. (2025). Comprehensive treatment of waste salts from electrolytic manganese metal industry and recovery of manganese, magnesium, and ammonium. Retrieved from [Link]

• ResearchGate. (2022). The effect of manganese ions (II) on representatives of aquatic biota. Retrieved from [Link]

• United States Environmental Protection Agency (EPA). (1991). Letter regarding disposal of potassium permanganate and manganese. Retrieved from [Link]

• Occupational Safety and Health Administration (OSHA). (n.d.). 1926.55 - Gases, vapors, fumes, dusts, and mists. Retrieved from [Link]

• National Industrial Chemicals Notification and Assessment Scheme (NICNAS). (n.d.). HUMAN HEALTH TIER II ASSESSMENT FOR Soluble manganese compounds. Retrieved from [Link]

• Oregon OSHA. (2021). Rules to Reduce Manganese Permissible Exposure Limit. Retrieved from [Link]

• United States Environmental Protection Agency (EPA). (2016). Manganese Compounds. Retrieved from [Link]

• Frontiers. (2022). Effect of long-term manganese exposure on oxidative stress, liver damage and apoptosis in grouper Epinephelus moara × Epinephelus lanceolatus. Retrieved from [Link]

• ElectraMet. (n.d.). Mitigating Manganese Contamination in Battery Salt Recovery Processes. Retrieved from [Link]

• INCHEM. (2004). Manganese And Its Compounds:Environmental Aspects (Cicads 63, 2004). Retrieved from [Link]

• Ministry of the Environment, Japan. (n.d.). ENVIRONMENTAL RISK ASSESSMENT OF CHEMICALS 6th. Retrieved from [Link]

• Agency for Toxic Substances and Disease Registry (ATSDR). (n.d.). Toxicological Profile for Manganese - HEALTH EFFECTS. Retrieved from [Link]

• Water Quality Australia. (n.d.). Manganese marine water quality guidelines. Retrieved from [Link]

• Gov.bc.ca. (n.d.). Manganese Water Quality Guidelines – Freshwater Aquatic Life. Retrieved from [Link]

• Google Patents. (n.d.). GB2322365A - Removing manganese salts from a solution containing iron salts.

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